Cyclohex-2-en-1-amine Hydrochloride: A Versatile Allylic Scaffold for Medicinal Chemistry
This in-depth technical guide details the chemical identity, synthesis, and pharmaceutical applications of Cyclohex-2-en-1-amine hydrochloride , a critical allylic amine scaffold in medicinal chemistry. CAS Number: 22613...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the chemical identity, synthesis, and pharmaceutical applications of Cyclohex-2-en-1-amine hydrochloride , a critical allylic amine scaffold in medicinal chemistry.
Cyclohex-2-en-1-amine hydrochloride is the hydrochloride salt of 3-aminocyclohexene. Unlike its saturated counterpart (cyclohexylamine , a precursor to mucolytics like Bromhexine), this compound features an endocyclic double bond at the C2-C3 position relative to the amine.[1] This allylic unsaturation provides a unique "chemical handle," enabling researchers to perform late-stage functionalizations such as epoxidation, dihydroxylation, and Pd-catalyzed coupling—reactions impossible with saturated cyclohexylamines. It serves as a high-value building block for conformationally restricted amino acids, chiral ligands, and pharmacophore analogs in drug discovery.[1]
Chemical Specifications & Characterization
The hydrochloride salt improves the stability of the free amine, which is prone to oxidation and polymerization.
Decomposes before distinct melting; free base is a liquid.[1]
Solubility
Soluble in Water, Methanol, DMSO
Limited solubility in non-polar solvents (Hexane, Et₂O).[1]
pKa (Conjugate Acid)
~10.0
Slightly less basic than cyclohexylamine due to inductive effect of the alkene.[1]
Stability
Stable at -20°C
Protect from light and moisture to prevent hydrolysis/oxidation.
Spectral Identity (Diagnostic Signals)[1]
¹H NMR (DMSO-d₆): Distinct vinylic protons at δ 5.6–6.0 ppm (multiplet, 2H).[1] The methine proton (
-to-nitrogen) appears around δ 3.6–3.8 ppm .
¹³C NMR: Diagnostic alkene carbons at ~125–135 ppm ; C-N carbon at ~48 ppm .[1]
IR Spectroscopy: N-H stretch (broad, 2800–3200 cm⁻¹ for ammonium salt); C=C stretch (weak, ~1650 cm⁻¹).[1]
Synthesis Methodologies
Two primary routes are employed: the classical Gabriel Synthesis (for robust, large-scale preparation) and Oxime Reduction (for direct access from ketones).[1]
Method A: The Modified Gabriel Synthesis (High Purity)
This method avoids the formation of secondary amines, a common side reaction in direct alkylation.[1]
Add Hydrazine Hydrate (1.2 eq) and reflux for 2 hours. A white precipitate (phthalhydrazide) will form.[1]
Acidification: Cool and acidify with concentrated HCl to pH 1.
Workup: Filter off phthalhydrazide. Concentrate the filtrate to obtain crude amine HCl.[1] Recrystallize from EtOH/Et₂O.[1]
Method B: Selective Reduction of Cyclohexenone Oxime
Ideal for accessing the scaffold from the ketone without handling lachrymatory bromides.[1]
Protocol:
Oxime Formation: React 2-cyclohexen-1-one with Hydroxylamine HCl/NaOAc in EtOH/Water.
Reduction:
Treat the oxime with Zn/AcOH or NaBH₄/NiCl₂ (in situ nickel boride).[1]
Critical Control: Temperature must be kept <0°C to prevent reduction of the C=C double bond.[1]
Isolate as the HCl salt by treating the ethereal extract with anhydrous HCl gas.[1]
Visualization: Synthesis & Utility
The following diagram illustrates the synthesis pathways and the downstream "divergent" utility of the scaffold.
Figure 1: Synthetic route from cyclohexene and divergent applications of the amine scaffold.
Applications in Drug Discovery
While saturated cyclohexylamines are used in bulk drugs like Bromhexine , the unsaturated cyclohex-2-en-1-amine is a specialized tool for:
Conformationally Restricted Bioisosteres
The double bond locks the ring into a "half-chair" conformation, unlike the flexible "chair" of cyclohexane. This rigidity is used to:
Map Receptor Pockets: Probing steric constraints in GPCR ligands.
Entropy Reduction: Improving binding affinity by reducing the entropic penalty upon binding.[1]
Precursor to Aminocyclohexanols
Reaction of the alkene with m-CPBA followed by hydrolytic ring opening yields trans-2-aminocyclohexanol derivatives. These 1,2-amino alcohol motifs are pharmacophores found in:
The racemic amine can be resolved into pure (R) and (S) enantiomers (CAS 134409-62-4 and 134409-45-3) using Candida antarctica Lipase B (CAL-B) . The chiral enantiomers are high-value precursors for asymmetric synthesis.
Storage: Store in a tightly closed container at -20°C . The substance is hygroscopic; exposure to moisture will degrade the salt and lead to "clumping."[1]
References
Preparation of 3-Bromocyclohexene (Precursor): Organic Syntheses, Coll.[1] Vol. 33, p. 262.[1] Link
Gabriel Synthesis Mechanism: Khan, M. N.[1] "Kinetic evidence for the occurrence of a stepwise mechanism in the hydrazinolysis of phthalimide." Journal of Organic Chemistry, 1995.[1] Link[1]
Use in Aminocyclohexanol Synthesis: "Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones." Molecules, 2013.[1][6] Link
Enzymatic Resolution: "Kinetic resolution of allylic amines using Candida antarctica lipase B." Tetrahedron: Asymmetry, 2002.[1] Link[1]
Safety Data Sheet (Generic Amine HCl): Fisher Scientific SDS. Link
An In-Depth Technical Guide to the IUPAC Nomenclature and Scientific Context of Cyclohex-2-en-1-amine Hydrochloride For Researchers, Scientists, and Drug Development Professionals Abstract Cyclohex-2-en-1-amine and its h...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the IUPAC Nomenclature and Scientific Context of Cyclohex-2-en-1-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
Cyclohex-2-en-1-amine and its hydrochloride salt are pivotal chemical entities, serving as versatile scaffolds and building blocks in modern medicinal chemistry and organic synthesis. Their utility stems from the unique three-dimensional conformation of the cyclohexene ring, which can act as a metabolically stable bioisostere for aromatic or furanose rings in drug candidates.[1] This guide provides an in-depth analysis of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for cyclohex-2-en-1-amine hydrochloride, deconstructing its name to reveal the underlying structural features. Furthermore, it explores the compound's chemical properties, offers a representative synthetic protocol, and discusses its significance and applications within the field of drug development.
Deconstructing the IUPAC Name: A Systematic Approach
The formal IUPAC name, cyclohex-2-en-1-amine hydrochloride , is a precise descriptor of the molecule's constitution, derived from a hierarchical set of rules. The name can be systematically broken down to understand the connectivity, geometry, and ionic nature of the compound.
Parent Hydride: cyclohexane
The prefix cyclo- signifies a cyclic arrangement of atoms.
The root -hex- indicates a ring composed of six carbon atoms.
The suffix -ane denotes that the carbon atoms in the ring are connected by single bonds, forming a saturated scaffold.
Principal Functional Groups: -en- and -amine
Unsaturation (-en-): The infix -en- reveals the presence of a carbon-carbon double bond within the ring, changing the parent from cyclohexane to cyclohexene. The locant 2- preceding it specifies that the double bond starts at carbon atom #2 and extends to carbon #3.
Primary Amine (-amine): The suffix -amine identifies the principal functional group as a primary amine (-NH₂). According to IUPAC rules, the principal functional group is assigned the lowest possible number (locant). Therefore, the carbon atom to which the amine is attached is designated as carbon #1.
Assembling the Base Molecule: cyclohex-2-en-1-amine
Combining these elements gives the name for the free base. The numbering of the ring is established by giving the amine group priority at the C1 position. The double bond is then given the next lowest possible locant, starting at C2.
Salt Formation: hydrochloride
The term hydrochloride indicates that the compound is a salt. Amines are basic and react with acids, such as hydrochloric acid (HCl), in an acid-base reaction. The lone pair of electrons on the nitrogen atom of the amine accepts a proton (H⁺) from HCl, forming a positively charged ammonium cation (R-NH₃⁺). The chloride anion (Cl⁻) serves as the counter-ion. This salt form is often preferred in pharmaceutical applications due to its increased stability and water solubility compared to the free base.
The PubChem database confirms the IUPAC name for the free base as cyclohex-2-en-1-amine.[2] Commercial suppliers like Sigma-Aldrich often specify the stereochemistry, for instance, (S)-cyclohex-2-en-1-amine hydrochloride, indicating that the chiral center at C1 has the S-configuration.
Caption: Logical workflow for deriving the IUPAC name.
Chemical Structure and Properties
The hydrochloride salt exists as an ionic pair between the cyclohex-2-en-1-ammonium cation and the chloride anion.
Caption: Structure of Cyclohex-2-en-1-ammonium chloride.
The physical and chemical properties of this compound are summarized below.
Cyclohex-2-en-1-amine hydrochloride is typically synthesized from its corresponding ketone, cyclohex-2-en-1-one. A common laboratory-scale method is reductive amination. This process involves the reaction of the ketone with an ammonia source (like ammonia or ammonium acetate) to form an intermediate imine, which is then reduced in situ to the desired amine. The final step involves treating the purified amine with hydrochloric acid (often as a solution in an organic solvent like diethyl ether or isopropanol) to precipitate the hydrochloride salt.
Caption: General workflow for synthesis via reductive amination.
Significance in Medicinal Chemistry
The cyclohexene motif is a valuable pharmacophore in drug design.[1] Its non-planar, three-dimensional structure allows it to serve as a bioisosteric replacement for flat aromatic rings, potentially offering more specific interactions with target proteins and improving pharmacokinetic profiles. Furthermore, the cyclohexene ring can function as a more metabolically robust substitute for furanose rings found in nucleoside analogues, a strategy successfully employed in the development of antiviral drugs like oseltamivir (Tamiflu).[1] The amine functionality at the C1 position provides a critical handle for further chemical modification, allowing for the construction of diverse compound libraries for screening and lead optimization. Cyclohexylamine derivatives, in general, are precursors to a wide range of pharmaceuticals, including analgesics, mucolytics, and bronchodilators.[4]
Experimental Protocol: Representative Synthesis
Objective: To synthesize cyclohex-2-en-1-amine hydrochloride from cyclohex-2-en-1-one via reductive amination.
Disclaimer: This protocol is for informational purposes only and should be performed by trained chemists in a properly equipped laboratory with appropriate safety precautions.
Materials:
Cyclohex-2-en-1-one (1.0 eq)
Ammonium acetate (5.0 eq)
Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)
Methanol (solvent)
Dichloromethane (DCM, for extraction)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Anhydrous magnesium sulfate (MgSO₄)
2M HCl in diethyl ether
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclohex-2-en-1-one (1.0 eq) and ammonium acetate (5.0 eq) in methanol. Stir the mixture at room temperature for 30 minutes.
Reduction: Cool the flask in an ice bath. Cautiously add sodium cyanoborohydride (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed.
Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced pressure using a rotary evaporator.
Extraction: To the remaining aqueous residue, add dichloromethane and basify with saturated NaHCO₃ solution until the aqueous layer is pH > 9. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase two more times with DCM.
Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude cyclohex-2-en-1-amine free base.
Salt Formation: Dissolve the crude amine in a minimal amount of cold diethyl ether. While stirring, add a 2M solution of HCl in diethyl ether dropwise. A white precipitate of the hydrochloride salt will form.
Isolation: Collect the solid precipitate by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield the final product, cyclohex-2-en-1-amine hydrochloride.
Conclusion
The IUPAC name cyclohex-2-en-1-amine hydrochloride provides a complete and unambiguous description of a scientifically and pharmaceutically relevant molecule. A systematic understanding of nomenclature rules allows researchers to translate this name into a precise chemical structure, encompassing its cyclic nature, unsaturation, primary functional group, and salt form. As a versatile building block, this compound and its derivatives continue to be valuable tools in the synthesis of novel therapeutics, leveraging the unique conformational and electronic properties of the cyclohexene scaffold to achieve desired biological activity and drug-like properties.
Introduction: The Significance of Cyclohex-2-en-1-amine Hydrochloride
An In-depth Technical Guide to the Spectroscopic Characterization of Cyclohex-2-en-1-amine Hydrochloride This guide provides a comprehensive analysis of the spectroscopic data for Cyclohex-2-en-1-amine hydrochloride, a k...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Spectroscopic Characterization of Cyclohex-2-en-1-amine Hydrochloride
This guide provides a comprehensive analysis of the spectroscopic data for Cyclohex-2-en-1-amine hydrochloride, a key intermediate in synthetic organic chemistry. As drug development professionals and researchers, a thorough understanding of a molecule's structural and electronic properties is paramount. This document is structured to provide not just raw data, but a deep, field-proven insight into the acquisition, interpretation, and validation of spectroscopic information for this allylic amine salt.
Allylic amines are a class of organic compounds that serve as crucial building blocks in the synthesis of numerous pharmaceuticals and biologically active molecules.[1] Their utility stems from the versatile reactivity of the amine and the adjacent alkene functional groups. Cyclohex-2-en-1-amine, in its hydrochloride salt form, offers enhanced stability and handling properties compared to the free amine, making it a preferred reagent in many synthetic protocols.
Accurate spectroscopic characterization is the cornerstone of chemical synthesis and analysis. It validates molecular identity, confirms purity, and provides insights into the three-dimensional structure. For Cyclohex-2-en-1-amine hydrochloride (C₆H₁₁N·HCl), a multi-technique approach involving Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is essential for unambiguous characterization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Cyclohex-2-en-1-amine hydrochloride, both ¹H and ¹³C NMR provide critical data for structural confirmation.
Expertise & Causality: Experimental Choices
The choice of a deuterated solvent is the most critical parameter for acquiring meaningful NMR data for an amine hydrochloride.
Solvent Selection: Due to the acidic nature of the ammonium proton (–NH₃⁺) and the salt's polarity, solvents like Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O) are required. Chloroform-d (CDCl₃) is generally unsuitable as amine salts have poor solubility in it.[2][3] We select DMSO-d₆ for this guide. Its advantage over D₂O is that it allows for the observation of the exchangeable N-H protons; in D₂O, these protons would rapidly exchange with deuterium, causing their signal to disappear.[4]
Protonation State: The hydrochloride form means the amine exists as an ammonium cation (R-NH₃⁺). This has a profound effect on the chemical shifts of nearby protons and carbons. The electron-withdrawing inductive effect of the positively charged nitrogen deshields adjacent nuclei, causing their signals to appear at a higher chemical shift (further downfield) compared to the free amine.
Experimental Protocol: ¹H and ¹³C NMR Acquisition
This protocol outlines a self-validating system for acquiring high-quality NMR spectra.
Sample Preparation: Accurately weigh approximately 5-10 mg of Cyclohex-2-en-1-amine hydrochloride.
Dissolution: Dissolve the sample in ~0.7 mL of DMSO-d₆ in a clean, dry NMR tube.
Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).
Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.
¹H NMR Acquisition:
Acquire 16-32 scans.
Set a spectral width of approximately 12 ppm.
Use a relaxation delay of 2-5 seconds to ensure quantitative integration.
¹³C NMR Acquisition:
Acquire 1024-4096 scans, depending on sample concentration.
Use proton decoupling to simplify the spectrum to single lines for each unique carbon.
Set a spectral width of approximately 200 ppm.
DEPT (Distortionless Enhancement by Polarization Transfer): Run DEPT-135 and DEPT-90 experiments to differentiate between CH₃, CH₂, CH, and quaternary carbons, which is an essential validation step.[5]
Data Presentation & Interpretation
The expected spectroscopic data is summarized below. Chemical shifts are predicted based on the structure and data from analogous compounds like cyclohexylamine hydrochloride.[6][7]
Table 1: Predicted ¹H and ¹³C NMR Data for Cyclohex-2-en-1-amine hydrochloride in DMSO-d₆
Assignment
¹H Chemical Shift (δ, ppm)
¹H Multiplicity
¹³C Chemical Shift (δ, ppm)
Carbon Type (DEPT)
H1 (CH-N)
~3.8 - 4.0
Broad Multiplet
~50 - 55
CH
H2, H3 (CH=CH)
~5.8 - 6.2
Multiplet
~125 - 135
CH
H4 (CH₂)
~2.0 - 2.2
Multiplet
~25 - 30
CH₂
H5 (CH₂)
~1.6 - 1.8
Multiplet
~18 - 23
CH₂
H6 (CH₂)
~1.9 - 2.1
Multiplet
~28 - 33
CH₂
-NH₃⁺
~8.5 - 9.5
Broad Singlet
N/A
N/A
¹H NMR Interpretation: The protons on the double bond (H2, H3) are expected to be the most downfield among the ring protons. The H1 proton, being attached to the carbon bearing the electron-withdrawing -NH₃⁺ group, will also be significantly downfield. The -NH₃⁺ protons themselves will appear as a broad singlet at a very high chemical shift, characteristic of ammonium salts in DMSO-d₆.[8] The remaining methylene protons (H4, H5, H6) will appear as complex, overlapping multiplets in the aliphatic region.
¹³C NMR Interpretation: The two olefinic carbons (C2, C3) will have the highest chemical shifts. The C1 carbon, directly attached to the nitrogen, will be deshielded and appear around 50-55 ppm. The remaining three sp³-hybridized ring carbons will appear in the upfield region.
Caption: Workflow for NMR sample preparation and analysis.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is an essential technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.
Expertise & Causality: Experimental Choices
For a solid hydrochloride salt, the sample preparation method is key to obtaining a high-quality spectrum.
Sample Preparation Technique: The KBr pellet technique is a common method for solid samples.[9][10] However, for hydrochloride salts, a crucial consideration is the potential for halogen exchange with potassium bromide (KBr). This can lead to the formation of the hydrobromide salt in the pellet, altering the spectrum. Therefore, the authoritative and field-proven choice is to use potassium chloride (KCl) as the matrix material, as it eliminates the possibility of this unwanted side reaction.[9]
Expected Absorptions: The key functional groups in Cyclohex-2-en-1-amine hydrochloride are the ammonium group (-NH₃⁺), the C=C double bond, and the C-H bonds (both sp² and sp³). The -NH₃⁺ group will exhibit characteristic broad stretching and bending vibrations that are distinct from the sharp N-H stretches of a primary amine (-NH₂).[11]
Drying: Gently dry both the sample and powdered KCl in an oven at ~110°C for 2-4 hours and store in a desiccator to remove any absorbed water, which has a strong IR signal.
Mixing: In an agate mortar, thoroughly grind 1-2 mg of the sample with approximately 100-200 mg of dry KCl until the mixture is a fine, homogeneous powder.
Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet.
Background Spectrum: Place an empty sample holder in the FTIR spectrometer and run a background scan. This is a critical self-validation step to subtract the spectral contributions of atmospheric CO₂ and water vapor.
Sample Spectrum: Place the KCl pellet in the sample holder and acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
Data Presentation & Interpretation
Table 2: Key FTIR Absorption Bands for Cyclohex-2-en-1-amine hydrochloride
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Expected Intensity
~3050 - 3020
C-H Stretch
=C-H (sp²)
Medium
~2950 - 2850
C-H Stretch
-C-H (sp³)
Strong
~3000 - 2700
N-H Stretch
-NH₃⁺ (Ammonium)
Strong, Broad
~1650 - 1630
C=C Stretch
Alkene
Medium, Sharp
~1600 - 1500
N-H Bend
-NH₃⁺ (Asymmetric)
Medium
~1450
C-H Bend
CH₂ Scissoring
Medium
Interpretation: The most prominent feature will be the very broad and strong absorption band spanning from ~3000 cm⁻¹ down to ~2700 cm⁻¹, which is characteristic of the N-H stretching vibrations in an ammonium salt. The sp² C-H stretch from the alkene protons will appear just above 3000 cm⁻¹. The C=C stretch is expected around 1640 cm⁻¹, though it may be weak. The asymmetric N-H bend of the -NH₃⁺ group provides another key confirmation in the 1600-1500 cm⁻¹ region.[11] The spectrum of the related compound cyclohex-2-en-1-one shows its C=C stretch at 1616 cm⁻¹.[12]
Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and elemental formula.
Expertise & Causality: Experimental Choices
Ionization Technique: Electrospray Ionization (ESI) is the preferred method for a pre-formed salt like a hydrochloride. It is a soft ionization technique that allows the intact molecule to be transferred into the gas phase as an ion with minimal fragmentation.
Observed Species: In positive-ion mode ESI-MS, the instrument will detect the protonated free amine, [C₆H₁₁N + H]⁺. The hydrochloride salt dissociates in the spray, and the free amine is readily protonated. The molecular weight of the free amine (C₆H₁₁N) is 97.16 g/mol .[13] Therefore, the expected parent ion will have an m/z value corresponding to the protonated molecule.
Experimental Protocol: ESI-MS
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.
Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).
Mass Analyzer: Acquire the spectrum using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap for accurate mass measurement.
Data Acquisition: Scan a mass range from m/z 50 to 500 in positive ion mode.
Data Presentation & Interpretation
Table 3: Predicted High-Resolution Mass Spectrometry Data
Ion Species
Calculated Exact Mass (m/z)
Observed m/z
[M+H]⁺
98.09642
Expected around 98.0964
[M+Na]⁺
120.07837
May be observed
Interpretation: The primary peak in the mass spectrum will be the molecular ion peak for the protonated free amine ([M+H]⁺) at an m/z of approximately 98.0964.[14] High-resolution mass spectrometry can confirm the elemental formula (C₆H₁₂N⁺) to within a few parts per million (ppm), providing definitive validation of the compound's identity. The nitrogen rule of mass spectrometry, which states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular mass, is satisfied by the free amine (97 amu).[4]
Cyclohex-2-en-1-amine hydrochloride solubility information
Technical Monograph: Cyclohex-2-en-1-amine Hydrochloride Executive Summary Cyclohex-2-en-1-amine hydrochloride is a critical allylic amine intermediate used in the synthesis of pharmaceutical agents, chiral ligands, and...
Cyclohex-2-en-1-amine hydrochloride is a critical allylic amine intermediate used in the synthesis of pharmaceutical agents, chiral ligands, and agrochemicals. Unlike its free base counterpart—which is prone to oxidation and volatility—the hydrochloride salt offers enhanced stability and handling characteristics. However, its amphiphilic nature (possessing both a polar ionic head and a lipophilic cyclohexenyl tail) creates a unique solubility profile that researchers must navigate during synthesis and purification.
This guide provides a definitive technical analysis of the compound's solubility, offering a self-validating purification workflow and precise experimental protocols for solubility determination.
Physicochemical Profile
The solubility behavior of cyclohex-2-en-1-amine hydrochloride is governed by the competition between the ionic lattice energy of the chloride salt and the solvation energy of the cyclohexenyl ring.
~10.0–10.5 (Estimated based on cyclic allylic amines)
LogP (Free Base)
~0.7 (Indicates lipophilicity in non-ionized form)
Solubility Characteristics
Understanding the differential solubility of the salt versus the free base is the foundation of efficient processing. The hydrochloride salt exhibits high lattice energy, making it insoluble in non-polar media, while the free base is readily soluble in organic solvents.
Soluble, often used for recrystallization. Solubility decreases as alkyl chain length of alcohol increases.
Aprotic Polar
DMSO / DMF
High
High dielectric constant supports ionization.
Chlorinated
Dichloromethane (DCM)
Low to Moderate
Limited solubility; often requires conversion to free base for extraction.
Non-Polar
Hexane / Diethyl Ether
Insoluble
Lack of solvation capability for the ionic pair. Used as anti-solvents.
Self-Validating Purification Workflow
The following workflow utilizes the "pH-Switch" technique. This system is self-validating because the compound physically moves between phases (Aqueous
Organic) only if the chemical transformation (Protonation Deprotonation) is successful, visually confirming the reaction progress.
Diagram 1: Solubility-Driven Purification Logic
Caption: The pH-Switch protocol leverages the differential solubility of the ionized salt (water-soluble) and the non-ionized free base (organic-soluble) to isolate the target amine from non-basic impurities.
Use this protocol to generate precise quantitative data for your specific batch or solvent system.
Preparation: Weigh approximately 100 mg of Cyclohex-2-en-1-amine HCl into a chemically resistant glass vial.
Solvent Addition: Add the target solvent (e.g., Ethanol) in 100 µL increments at a controlled temperature (25°C).
Equilibration: Vortex vigorously for 30 seconds after each addition. If the solid dissolves completely, record the volume. If undissolved solid remains, continue adding solvent until a clear solution is obtained.
Saturation Verification: For maximum accuracy, add excess solid to a fixed volume of solvent, stir for 24 hours, filter the supernatant, and quantify the dissolved concentration via HPLC or gravimetric analysis (after evaporation).
Calculation:
Protocol B: Recrystallization (Purification)
Standard method for removing trace impurities.
Dissolution: Dissolve the crude hydrochloride salt in the minimum amount of hot Ethanol (60–70°C).
Filtration: If insoluble particles remain, filter the hot solution through a heated funnel.
Precipitation: Slowly add Diethyl Ether or Hexane (Anti-solvent) to the hot solution until a persistent turbidity (cloudiness) appears.
Crystallization: Allow the solution to cool slowly to room temperature, then place in a refrigerator (4°C) for 12 hours.
Collection: Filter the crystals under vacuum, wash with cold Ether, and dry under vacuum over P₂O₅.
Synthesis & Application Context
The solubility of the intermediate is often the deciding factor in the choice of synthetic route. The Gabriel synthesis or direct allylic amination are common pathways.
Diagram 2: Synthetic Pathway & Handling
Caption: Synthesis pathway highlighting the critical stabilization step where the volatile, oxidation-prone free amine is converted into the stable, solid hydrochloride salt.
Critical Handling & Stability
Oxidation Risk: The alkene double bond is susceptible to oxidation. While the HCl salt is more stable than the free base, it should still be stored under an inert atmosphere (Argon/Nitrogen).
Hygroscopicity: Amine salts attract atmospheric moisture. Wet salts can form "oils" rather than crystals during purification. Always handle in a low-humidity environment.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10931371, 2-Cyclohexen-1-amine. Retrieved from [Link]
Organic Syntheses. Cyclohexylidenecyclohexane and related amine hydrochloride isolation. Coll. Vol. 5, p. 297 (1973). Retrieved from [Link]
ResearchGate. Discussions on Amine Recrystallization Protocols. Retrieved from [Link]
Stability and storage of Cyclohex-2-en-1-amine hydrochloride
An In-Depth Technical Guide to the Stability and Storage of Cyclohex-2-en-1-amine Hydrochloride Abstract This technical guide provides a comprehensive overview of the chemical stability, recommended storage conditions, a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Stability and Storage of Cyclohex-2-en-1-amine Hydrochloride
Abstract
This technical guide provides a comprehensive overview of the chemical stability, recommended storage conditions, and analytical methodologies for assessing the purity of Cyclohex-2-en-1-amine hydrochloride. Directed at researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with practical, field-proven insights to ensure the long-term integrity of this compound. The guide delves into the intrinsic molecular stability, explores potential degradation pathways, and provides detailed protocols for handling, storage, and stability-indicating analysis.
Introduction: Understanding the Molecule
Cyclohex-2-en-1-amine hydrochloride is a primary allylic amine salt. Its structure, comprising a cyclohexene ring with an amine group at the allylic position, dictates its reactivity and stability profile. The presence of the hydrochloride salt enhances its water solubility and generally improves the stability of the amine group by protonating the lone pair of electrons, making them less available for oxidation.[1] However, the allylic system—a double bond adjacent to a carbon-amine bond—introduces specific vulnerabilities.
The molecule's physical form is typically a powder.[2] Understanding the interplay between the amine functionality, the allylic double bond, and the hydrochloride salt is paramount for predicting its behavior under various environmental conditions.
Intrinsic Stability and Key Chemical Properties
The stability of Cyclohex-2-en-1-amine hydrochloride is a function of its unique structural features. The protonated amine group (ammonium chloride) is significantly less nucleophilic and less susceptible to oxidation than its free base counterpart. This is a critical factor in its formulation and handling.
Table 1: Key Physicochemical Properties of Cyclohex-2-en-1-amine
The allylic C-H bonds and the electron-rich double bond are the primary sites of potential degradation. The amine group, even when protonated, can influence the reactivity of the molecule, particularly in the presence of strong bases which would deprotonate it to the more reactive free amine.
Potential Degradation Pathways
Forced degradation studies are crucial for identifying potential degradation products and pathways that might not be observed under normal storage conditions.[5][6] For Cyclohex-2-en-1-amine hydrochloride, the following degradation pathways should be considered the most probable.
Oxidative Degradation
Oxidation is a primary concern for amines and compounds with unsaturated bonds.[7] The allylic position is particularly susceptible to radical-mediated oxidation.
Mechanism : Exposure to atmospheric oxygen, peroxides, or metal ions can initiate oxidation. The primary amine can be oxidized to form hydroxylamines or nitroso compounds.[8][9] The double bond can undergo epoxidation or cleavage.
Causality : The lone pair of electrons on the nitrogen (in the free base form) and the π-electrons of the double bond are electron-rich centers susceptible to attack by oxidizing agents.[7]
Caption: pH-Dependent Equilibrium and Stability.
Recommended Storage and Handling Protocols
Based on the chemical nature of Cyclohex-2-en-1-amine hydrochloride, the following storage and handling procedures are recommended to ensure its long-term stability.
Optimal Storage Conditions
To mitigate the risks of degradation, the following conditions are essential.
Table 2: Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
Store in a refrigerator (+2 to +8 °C).
Reduces the rate of potential thermal degradation and oxidative processes.
Atmosphere
Store under an inert gas (e.g., Argon or Nitrogen). [7]
Minimizes contact with atmospheric oxygen, thereby preventing oxidative degradation.
Light Exposure
Protect from light. Store in an amber vial or light-proof container.
Prevents photolytic degradation initiated by UV or visible light.
Moisture
Keep container tightly closed in a dry place.
The compound may be hygroscopic, and moisture can facilitate certain degradation pathways.
Container
Use a tightly sealed, inert container (e.g., glass).
Prevents contamination and exposure to air and moisture.
Incompatible Materials
To prevent rapid decomposition or hazardous reactions, avoid contact with the following:
Strong Oxidizing Agents : Can lead to vigorous and potentially hazardous oxidation of the amine and alkene functionalities.
Strong Bases : Will deprotonate the ammonium salt to the more reactive and less stable free amine.
Strong Reducing Agents : May react with the double bond or other functional groups.
Experimental Protocols for Stability and Purity Assessment
A robust stability-indicating analytical method is required to separate the intact drug substance from any potential degradation products, impurities, or excipients. [10]High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for this purpose.
[11]
Protocol: Forced Degradation Study
This protocol outlines the steps to intentionally degrade the compound to identify potential degradants and validate the specificity of the analytical method.
[12]
Preparation of Stock Solution : Prepare a stock solution of Cyclohex-2-en-1-amine hydrochloride in a suitable solvent (e.g., methanol or a water/acetonitrile mixture) at a known concentration (e.g., 1 mg/mL).
Acidic Degradation : Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60 °C for 24 hours. Neutralize a sample before analysis.
Basic Degradation : Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 8 hours. Neutralize a sample before analysis.
Oxidative Degradation : Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.
Thermal Degradation : Store the solid powder in an oven at 80 °C for 48 hours. Also, reflux the stock solution at 60 °C for 24 hours.
Photolytic Degradation : Expose the solid powder and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
Analysis : Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method described below.
Protocol: Stability-Indicating HPLC Method
This is a general-purpose HPLC method that should be optimized for the specific compound and its potential degradants.
Instrumentation : A standard HPLC system with a UV detector.
Column : A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.
Mobile Phase :
A: 0.1% Trifluoroacetic acid (TFA) or a phosphate buffer (e.g., 20 mM, pH 2.5-3.0) in water.
B: Acetonitrile or Methanol.
Elution : A gradient elution is recommended to separate both polar and non-polar impurities. For example:
Start with 5% B for 2 minutes.
Ramp to 95% B over 15 minutes.
Hold at 95% B for 3 minutes.
Return to 5% B and re-equilibrate for 5 minutes.
Flow Rate : 1.0 mL/min.
Column Temperature : 30 °C.
Detection Wavelength : Scan for an optimal wavelength. A low UV wavelength (e.g., 210-220 nm) is often suitable for compounds lacking a strong chromophore.
Injection Volume : 10 µL.
Validation : The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. [13]Specificity is demonstrated by showing that the peaks for degradants (from the forced degradation study) are well-resolved from the main analyte peak.
Caption: Workflow for Stability-Indicating HPLC Analysis.
Long-Term Stability Studies
To establish a re-test period or shelf life, long-term stability studies must be conducted under controlled conditions as per ICH Q1A(R2) guidelines.
[1]
Batches : At least three primary batches should be included in the study.
[14]* Storage Conditions :
Long-term : 25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH.
Accelerated : 40 °C ± 2 °C / 75% RH ± 5% RH.
Testing Frequency : For long-term studies, testing should be performed every 3 months for the first year, every 6 months for the second year, and annually thereafter. [15][16]For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6 months) is recommended.
[16][17]* Tests : The stability-indicating HPLC method should be used to monitor assay, purity, and degradation products. Physical properties (appearance, etc.) should also be monitored.
Conclusion
The stability of Cyclohex-2-en-1-amine hydrochloride is governed by the interplay of its protonated amine and its allylic double bond. While the hydrochloride salt form provides a degree of stability against oxidation, the molecule remains susceptible to degradation under conditions of high pH, oxidative stress, heat, and light. Adherence to stringent storage protocols—specifically, refrigerated, dry, inert, and dark conditions—is critical for preserving its integrity. The implementation of a validated, stability-indicating HPLC method, developed through forced degradation studies, is essential for accurately monitoring the purity of this compound over time and ensuring its suitability for research and development applications.
References
Bocedi, A., et al. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
IJSDR. (n.d.). Stability indicating study by using different analytical techniques.
ACS Publications. (2012, January 4). Allylic Amines as Key Building Blocks in the Synthesis of (E)-Alkene Peptide Isosteres | Organic Process Research & Development.
ICH. (n.d.). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products.
European Medicines Agency (EMA). Q 1 A (R2) Stability Testing of new Drug Substances and Products.
SLT. (2025, July 24). Why Allylic Alcohol Is Stable.
Quest Journals. (n.d.).
The Royal Society of Chemistry. Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
LCGC International. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
Eagle Analytical. (n.d.).
YouTube. (2018, April 30).
Organic Chemistry Portal. (n.d.). Amine synthesis by C-N bond cleavage.
International Chemical Safety Cards (ICSCs). ICSC 0245 - CYCLOHEXYLAMINE.
Master Organic Chemistry. Reactions and Mechanisms.
[1] Executive Safety Summary Cyclohex-2-en-1-amine hydrochloride is a chiral allylic amine salt frequently employed as a building block in the synthesis of neuraminidase inhibitors (e.g., Oseltamivir analogs) and CNS-act...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Safety Summary
Cyclohex-2-en-1-amine hydrochloride is a chiral allylic amine salt frequently employed as a building block in the synthesis of neuraminidase inhibitors (e.g., Oseltamivir analogs) and CNS-active agents.[1] While often perceived as a stable salt, it possesses latent hazards derived from its allylic amine pharmacophore .[1]
Critical Hazard Profile:
Cardiovascular Toxicity Risk: Structurally analogous to allylamine, a known cardiovascular toxin. Metabolic activation can yield reactive aldehydes (e.g., acrolein-like species) capable of causing myocardial necrosis.[1]
Corrosivity & Irritation: The hydrochloride salt is acidic and hygroscopic; inhalation of dust causes severe respiratory tract irritation and potential mucosal damage.
Nitrosamine Precursor: As a primary amine, it poses a risk for nitrosamine formation if secondary amine impurities are present or generated during formulation (NDSRI risk).[2]
STOT-SE: H335 (May cause respiratory irritation).[1][6]
Sensitization: H317 (May cause an allergic skin reaction).[1]
Toxicological Mechanism: The Allylic Amine Risk
Unlike saturated cyclic amines (e.g., cyclohexylamine), cyclohex-2-en-1-amine contains an alkene beta to the amine.[1] This structural motif triggers specific metabolic pathways that researchers must anticipate.
Metabolic Activation Pathway
The toxicity of allylic amines is often driven by metabolism via Semicarbazide-Sensitive Amine Oxidase (SSAO) or Cytochrome P450 enzymes.[1]
Oxidative Deamination: The amine is converted to the corresponding aldehyde (cyclohex-2-en-1-one or ring-opened acrolein derivatives).[1]
Michael Acceptor Formation: The resulting
-unsaturated aldehyde is a potent electrophile.[1]
Protein Adducts: These electrophiles covalently bind to thiol groups in cardiac proteins, leading to mitochondrial dysfunction and necrosis.[1]
Visualization: Toxicity & Reactivity Logic
The following diagram illustrates the divergent pathways of reactivity that dictate safety protocols.
Figure 1: Dual hazard pathway showing systemic toxicity via metabolic activation and local irritation via dust exposure.[1]
Synthesis & Precursor Hazards
If synthesizing this compound in-house (e.g., via Gabriel synthesis or azide reduction), the precursor 3-Bromocyclohexene presents distinct, severe hazards that exceed those of the final amine salt.
Control: All synthesis steps involving the bromide must occur in a dedicated fume hood with a chemically resistant sash. Quench all glassware with dilute NaOH to destroy residual alkyl halides before cleaning.[1]
Safe Handling Protocol
Engineering Controls
Primary: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.[1]
Dust Control: Use static-dissipative weighing boats.[1] The HCl salt is fine and prone to static cling.
Atmosphere: Handle under nitrogen or argon if high purity is required, as the free base (in equilibrium) is sensitive to oxidation.
Personal Protective Equipment (PPE) Matrix
Component
Specification
Rationale
Gloves
Double Nitrile (0.11 mm min) or Laminate (Silver Shield)
Allylic amines can permeate standard nitrile; double gloving provides a buffer for doffing.[1]
Respiratory
N95/P2 (solids) or ABEK1 (if in solution)
Prevents inhalation of acidic salt dust which causes bronchial spasms.
Eye Protection
Chemical Goggles
Safety glasses are insufficient due to the corrosive nature of the salt on moist eyes.
Body
Lab Coat + Chemical Apron
Prevent contamination of street clothes; amines stick to fabric.[1]
Storage & Stability[1]
Conditions: Store at -20°C or 2-8°C .
Hygroscopicity: The HCl salt absorbs moisture rapidly, leading to clumping and hydrolysis risks. Store in a desiccator or heat-sealed foil bag.
Inhalation: Move to fresh air immediately. If wheezing occurs (amine asthma), administer oxygen. Do not use mouth-to-mouth resuscitation; use a bag-valve mask.[1]
Skin Contact: Wash with polyethylene glycol 400 (if available) or copious water for 15 minutes.[1] The lipophilic nature of the free base (if generated) requires thorough decontamination.
Eye Contact: Irrigate for 30 minutes .[1] Amine salts can cause delayed corneal damage.[1]
Spills
Evacuate: Clear the immediate area.
PPE: Don full PPE including respiratory protection.[1]
Neutralization: Cover spill with a 1:1 mixture of sodium bicarbonate and sand/vermiculite.[1]
Disposal: Collect in a separate container labeled "Amine Waste". Do not mix with nitrate waste (nitrosamine risk).[1]
Drug Development Context: Nitrosamine Risks[1][2][9]
In the context of ICH M7 and recent regulatory scrutiny (FDA/EMA), Cyclohex-2-en-1-amine requires a specific risk assessment.
Primary Amine Status: While primary amines generally do not form stable nitrosamines, they can react with nitrosating agents to form unstable diazonium ions, which decompose to alcohols/alkenes.
Secondary Amine Impurities: Synthesis byproducts (e.g., dicyclohexenylamine) are secondary amines and high-risk precursors for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1]
Recommendation: Screen batches for secondary amine content if using nitrite-mediated steps (e.g., diazotization) downstream.[1]
Decision Logic for Handling
Figure 2: Operational decision tree for selecting appropriate containment and PPE.
References
Sigma-Aldrich. (2024).[1] (1R)-cyclohex-2-en-1-amine hydrochloride Safety Data Sheet. Retrieved from [1]
Boor, P. J., & Hysmith, R. M. (1987).[8] Allylamine cardiovascular toxicity.[1][8] Toxicology, 44(2), 129-145.[1]
FDA. (2024).[1] Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry.
PubChem. (2024).[1] Cyclohex-2-en-1-amine hydrochloride Compound Summary. National Library of Medicine.[1]
TCI Chemicals. (2024).[1] Allylamine Hydrochloride Safety Data Sheet. Retrieved from
Technical Guide: Chemical Reactivity & Applications of Cyclohex-2-en-1-amine Hydrochloride
This guide details the chemical reactivity, handling, and synthetic utility of Cyclohex-2-en-1-amine hydrochloride , a versatile allylic amine scaffold used in the synthesis of neuraminidase inhibitors, chiral ligands, a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical reactivity, handling, and synthetic utility of Cyclohex-2-en-1-amine hydrochloride , a versatile allylic amine scaffold used in the synthesis of neuraminidase inhibitors, chiral ligands, and bioactive alkaloids.
Executive Summary
Cyclohex-2-en-1-amine hydrochloride (CAS: 3399-73-3 for free base) is a bifunctional building block characterized by a reactive allylic primary amine and an endocyclic double bond. Its utility in drug discovery stems from its role as a "chiral template" for synthesizing aminocyclitols (e.g., conduramine derivatives) and influenza neuraminidase inhibitors (e.g., Oseltamivir analogues).
For the synthetic chemist, this molecule presents two primary challenges:
Salt Management: It is supplied as a hydrochloride salt to prevent oxidation and polymerization (Schiff base formation). Controlled liberation of the free base is the critical first step.
Stereocontrol: The allylic amine moiety acts as a powerful directing group for functionalizing the double bond, enabling high diastereoselectivity in oxidation and addition reactions.
Structural Properties & Handling
Before initiating any reaction, the hydrochloride salt must be processed correctly to ensure reactivity without compromising stability.
Salt Liberation (The "Salt Break")
The free amine is prone to air oxidation and volatilization. The hydrochloride salt is stable but non-nucleophilic.
Protocol: Suspend the salt in CH₂Cl₂ (DCM) and treat with 1.1 equivalents of aqueous NaOH (1M) or saturated NaHCO₃.
Critical Insight: Avoid strong mineral acids or prolonged exposure to neat conditions after liberation, as the free amine can undergo self-condensation or polymerization. Use the free base immediately in the next step (e.g., acylation).
Conformational Analysis
The cyclohexene ring exists primarily in a half-chair conformation. The amine substituent at C1 prefers the pseudo-equatorial position to minimize 1,3-allylic strain, a factor that dictates the stereochemical outcome of electrophilic attacks on the double bond.
Core Reaction Class 1: Enzymatic Kinetic Resolution
Since the commercial material is often racemic, obtaining enantiopure material is a high-value transformation. Enzymatic resolution is superior to classical tartrate salt crystallization for this substrate due to higher yields and milder conditions.
Mechanism & Utility
Lipases (specifically Candida antarctica Lipase B, CAL-B) catalyze the selective acylation of the (
)-enantiomer, leaving the ()-amine unreacted. This is the industry-standard method for accessing chiral building blocks.
Experimental Protocol: CAL-B Kinetic Resolution
Substrate Preparation: Dissolve racemic cyclohex-2-en-1-amine (10 mmol) in dry Ethyl Acetate (acting as both solvent and acyl donor).
Incubation: Shake at 30°C for 12–24 hours. Monitor conversion by GC or chiral HPLC.
Termination: Filter off the enzyme beads.
Separation: The reaction mixture now contains (
)-N-acetyl-cyclohex-2-en-1-amine and ()-cyclohex-2-en-1-amine. Separate via acid-base extraction (the free amine dissolves in aqueous HCl; the amide remains in organic phase).
Data Summary: Resolution Efficiency
Parameter
Value
Notes
Enzyme
CAL-B (Novozym 435)
Highly robust, reusable.
Acyl Donor
Ethyl Acetate
Excess solvent drives equilibrium.
E-Value
>200
Indicates near-perfect selectivity.
| Yield | ~48-49% (theoretical max 50%) | Excellent recovery of both isomers. |
Figure 1: Workflow for the enzymatic kinetic resolution of cyclohex-2-en-1-amine using CAL-B.
Core Reaction Class 2: Stereoselective Epoxidation (Directed)
This is the most chemically sophisticated application. The amine (or its protected derivatives) directs the stereochemistry of epoxidation across the double bond, creating contiguous stereocenters essential for aminocyclitol synthesis.
Mechanism: Hydrogen-Bond Directed Delivery
Unlike simple steric control (which would favor trans epoxidation to avoid the amine group), H-bonding between the oxidant (e.g., m-CPBA) and the N-H proton of the substrate directs the oxygen delivery to the cis face (syn-epoxidation).
Substrate Control:
Free Amine/Ammonium: Strong cis-direction via H-bonding.
Amide/Carbamate: Good cis-direction (Syn/Anti ratio ~90:10).
Tertiary Amine: No H-bond donor; steric control dominates (favors trans-epoxide).
Protocol: Syn-Epoxidation of N-Boc-Cyclohex-2-en-1-amine
Protection: Convert the free amine to the tert-butyl carbamate (Boc) using Boc₂O and Et₃N.
Epoxidation: Dissolve the N-Boc derivative in DCM at 0°C.
Workup: Quench with saturated Na₂SO₃ (to destroy peroxides) followed by NaHCO₃.
Result: The major product is the syn-epoxide (relative stereochemistry), where the epoxide oxygen and the nitrogen are on the same face of the ring.
Figure 2: Mechanism of H-bond directed syn-epoxidation.
Core Reaction Class 3: Pd-Catalyzed Allylic Alkylation (Tsuji-Trost)
Cyclohex-2-en-1-amine serves as a potent nucleophile in Palladium-catalyzed allylic substitutions (Tsuji-Trost reaction). This allows for the construction of complex C-N bonds, often used to attach the cyclohexenyl core to larger drug scaffolds.
Reaction Logic
The amine attacks a
-allyl palladium complex generated from an allylic ester or carbonate.
Regioselectivity: Attack typically occurs at the less hindered terminus of the
-allyl system.
Stereochemistry: The reaction generally proceeds with retention of configuration (double inversion: inversion at Pd oxidative addition + inversion at nucleophilic attack).
Application Example
Synthesis of Trost Ligand precursors or coupling with heterocyclic cores (e.g., purines) for antiviral research.
References
Enzymatic Resolution: Organic Letters, "Dynamic Kinetic Resolution of Amines Involving Biocatalysis and in Situ Free Radical Mediated Racemization."
Stereoselective Epoxidation: Organic Letters, "cis- and trans-Stereoselective Epoxidation of N-Protected 2-Cyclohexen-1-ylamines."[1]
Trost Ligand Chemistry: Journal of the American Chemical Society, "Palladium-Catalyzed Asymmetric Allylic Alkylation."
General Reactivity: Sigma-Aldrich Technical Bulletin, "Product Information: (1S)-cyclohex-2-en-1-amine hydrochloride."
Cyclohex-2-en-1-amine hydrochloride mechanism of action studies
An In-Depth Technical Guide to Elucidating the Mechanism of Action of Cyclohex-2-en-1-amine Hydrochloride Abstract This guide provides a comprehensive, in-depth framework for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Elucidating the Mechanism of Action of Cyclohex-2-en-1-amine Hydrochloride
Abstract
This guide provides a comprehensive, in-depth framework for researchers, scientists, and drug development professionals to systematically investigate the mechanism of action of Cyclohex-2-en-1-amine hydrochloride. Recognizing the novelty of this specific molecule and the absence of established mechanisms, this document outlines a logical, multi-phased approach, beginning with broad-based screening and progressively narrowing to specific molecular interactions and in vivo validation. The methodologies presented herein are grounded in established, robust scientific protocols, emphasizing experimental causality and data integrity. This whitepaper serves not as a rigid set of instructions, but as a strategic roadmap for the scientific inquiry into a novel chemical entity.
Introduction
Cyclohex-2-en-1-amine hydrochloride is a small molecule characterized by a cyclohexene ring and a primary amine group. Its structural motifs are present in a variety of biologically active compounds, suggesting a potential for therapeutic relevance.[1][2][3] The hydrochloride salt form generally enhances water solubility and stability, making it suitable for biological testing.[4] The elucidation of a novel compound's mechanism of action (MoA) is a cornerstone of modern drug discovery and development. A thorough understanding of the MoA is critical for predicting efficacy, understanding potential side effects, and identifying the most relevant patient populations.
This guide will navigate the user through a logical sequence of investigations, from initial hypothesis generation and target identification to detailed molecular mechanism studies and in vivo validation.
Part 1: Initial Hypothesis Generation and Broad-Based Target Screening
The initial phase of MoA studies for a novel compound like Cyclohex-2-en-1-amine hydrochloride should be designed to cast a wide net, identifying potential biological targets and observable cellular effects.
In Silico Profiling and Structural Analogy
Before embarking on wet-lab experiments, computational methods can provide valuable initial hypotheses. The structure of Cyclohex-2-en-1-amine hydrochloride should be compared against databases of known bioactive molecules. The presence of the amine group on a cyclic scaffold suggests potential interactions with receptors and enzymes that recognize endogenous monoamines. Therefore, initial in silico screening should focus on targets such as G-protein coupled receptors (GPCRs) and monoamine oxidases (MAOs).
Primary Target Class Screening: A Two-Pronged Approach
Based on the structural features of Cyclohex-2-en-1-amine hydrochloride, two high-probability target classes are GPCRs and MAOs. A logical first step is to screen for activity against these target families.
GPCRs are a large family of transmembrane receptors that are the targets of approximately one-third of all approved drugs.[5][6][7] A competitive radioligand binding assay is a robust method to determine if the compound binds to a panel of known GPCRs.
Objective: To determine if Cyclohex-2-en-1-amine hydrochloride binds to a diverse panel of GPCRs.
Methodology:
Receptor Preparation: Utilize commercially available membrane preparations from cells overexpressing the target human GPCRs (e.g., from HEK293T cells).
Assay Setup: In a 96-well or 384-well filter plate, combine the cell membrane preparation, a known radioligand for the specific receptor (e.g., [³H]-mepyramine for the histamine H1 receptor), and varying concentrations of Cyclohex-2-en-1-amine hydrochloride.[8][9]
Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium. Incubation times and temperatures will be receptor-specific.
Separation: Rapidly filter the assay mixture through the filter plate to separate the membrane-bound radioligand from the unbound radioligand.
Detection: Quantify the amount of radioactivity retained on the filter using a scintillation counter.
Data Analysis: A decrease in radioactivity with increasing concentrations of the test compound indicates displacement of the radioligand and binding of the test compound to the receptor. Calculate the inhibition constant (Ki) to quantify the binding affinity.[10]
MAOs are enzymes that catalyze the oxidative deamination of monoamines and are key targets for drugs treating neurological disorders.[11][12][13] A fluorometric assay can be used to screen for inhibitory activity against both MAO-A and MAO-B isoforms.
Experimental Protocol: In Vitro MAO-A and MAO-B Inhibition Assay
Objective: To determine if Cyclohex-2-en-1-amine hydrochloride inhibits the activity of MAO-A and/or MAO-B.
Methodology:
Enzyme Source: Use recombinant human MAO-A and MAO-B enzymes.
Assay Principle: The assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of MAO activity on a substrate like p-tyramine.[12][14] The H₂O₂ is then detected using a fluorometric method.[14]
Assay Setup: In a 96-well black plate, pre-incubate the MAO enzyme with varying concentrations of Cyclohex-2-en-1-amine hydrochloride. Include known inhibitors (clorgyline for MAO-A, pargyline for MAO-B) as positive controls.[12][14]
Reaction Initiation: Add the MAO substrate (p-tyramine) and a detection reagent mix (containing horseradish peroxidase and a dye reagent) to all wells.[14]
Incubation and Detection: Incubate the plate in the dark. The fluorescence intensity is then measured at an excitation/emission of approximately 530/585 nm.
Data Analysis: A decrease in fluorescence indicates inhibition of MAO activity. Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the enzyme's activity.
Data Interpretation and Next Steps
The results from these initial screens will guide the subsequent, more focused investigations.
Assay Type
Possible Outcomes
Next Steps
GPCR Binding
Significant binding to one or more GPCRs.
Proceed to Part 2A: GPCR Functional Assays.
No significant binding.
Focus on other potential targets or broader phenotypic screens.
MAO Inhibition
Potent inhibition of MAO-A, MAO-B, or both.
Proceed to Part 2B: MAO Enzyme Kinetics.
No significant inhibition.
Deprioritize MAO as a primary target.
Part 2: Elucidation of Molecular Mechanism at the Identified Target
Once a primary target or target class has been identified, the next phase involves a deeper dive into the molecular interactions and functional consequences of the compound's binding.
2A: Characterizing GPCR-Mediated Activity
If Cyclohex-2-en-1-amine hydrochloride demonstrates significant binding to a specific GPCR, it is crucial to determine if it acts as an agonist, antagonist, or allosteric modulator. This is achieved through functional assays that measure downstream signaling events.[5][15][16]
GPCRs signal through various intracellular pathways, often involving second messengers like cyclic AMP (cAMP) and calcium (Ca²⁺), or the recruitment of β-arrestin.[7][15]
Objective: To determine if the compound modulates cAMP levels through a Gs or Gi-coupled receptor.
Methodology:
Cell Line: Use a cell line (e.g., HEK293) stably or transiently expressing the target receptor and a cAMP-responsive biosensor, such as Promega's GloSensor™, which utilizes a luciferase reporter.[15]
Agonist Mode: Treat the cells with increasing concentrations of Cyclohex-2-en-1-amine hydrochloride and measure the luminescent signal. An increase in signal suggests Gs-agonist activity, while a decrease suggests Gi-agonist activity.
Antagonist Mode: Pre-incubate the cells with the test compound before adding a known agonist for the receptor. A rightward shift in the agonist's dose-response curve indicates competitive antagonism.
Data Analysis: Generate dose-response curves and calculate the EC50 (for agonists) or IC50 (for antagonists).
2B: In-Depth Analysis of MAO Inhibition
If the initial screen identified Cyclohex-2-en-1-amine hydrochloride as an MAO inhibitor, further studies are needed to characterize the nature of this inhibition.
Experimental Protocol: MAO Enzyme Kinetics
Objective: To determine the mechanism of MAO inhibition (e.g., competitive, non-competitive, or irreversible).
Methodology:
Assay Setup: Perform the MAO activity assay as described in Part 1.2.2, but with a matrix of varying concentrations of both the substrate (e.g., tyramine) and the inhibitor (Cyclohex-2-en-1-amine hydrochloride).[17]
Data Collection: Measure the initial reaction velocities at each combination of substrate and inhibitor concentrations.
Data Analysis: Plot the data using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[substrate]). The pattern of changes in Vmax and Km in the presence of the inhibitor will reveal the mechanism of inhibition.[17]
Part 3: In Vivo Validation and Behavioral Studies
Translating in vitro findings into a physiological context is a critical step. Animal models can provide insights into the compound's potential therapeutic effects and side effect profile. The choice of animal model will be directly informed by the in vitro mechanism of action.
Pharmacokinetic Considerations
Before in vivo efficacy studies, a preliminary pharmacokinetic assessment is necessary to ensure the compound can reach its target in the body at sufficient concentrations.
Relevant Animal Models
The selection of appropriate animal models is crucial for testing the hypothesis generated from in vitro studies.[18][19]
In Vitro Finding
Potential Therapeutic Area
Relevant Animal Models
Key Behavioral Readouts
MAO-A Inhibition
Depression, Anxiety
Rodent models (mice, rats)
Forced swim test, elevated plus maze, social interaction test.
MAO-B Inhibition
Parkinson's Disease
Neurotoxin-induced models of Parkinsonism (e.g., MPTP in mice).
Motor function tests (rotarod, open field).
Serotonin Receptor (e.g., 5-HT2A) Agonism
Psychedelic research
Rodent models
Head-twitch response in mice, drug discrimination studies.[20]
Experimental Workflow: From In Vitro MoA to In Vivo Testing
Caption: A logical progression for in vivo validation.
Conclusion
The investigation into the mechanism of action of a novel compound such as Cyclohex-2-en-1-amine hydrochloride requires a systematic and hypothesis-driven approach. This guide has outlined a logical progression from broad, unbiased screening to specific, in-depth molecular characterization and finally to in vivo validation. By employing the robust protocols and logical workflows detailed herein, researchers can build a comprehensive and scientifically sound understanding of the compound's biological activity. This foundational knowledge is indispensable for any future preclinical and clinical development efforts.
References
Biocompare. (2013, October 3). Cell-based Assays for GPCR Activity. Biocompare: The Buyer's Guide for Life Scientists. [Link]
Kirchmair, J., et al. (2024, May 17). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. [Link]
Siehler, S. (2008, April 15). Cell-based Assays in GPCR Drug Discovery. PubMed. [Link]
European Pharmaceutical Review. (2013, August 20). GPCRs: Cell based label-free assays in GPCR drug discovery. [Link]
Wikipedia. Effect of psychoactive drugs on animals. [Link]
Marin Biologic Laboratories. (2025, July 24). Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). [Link]
Gomceli, Y. E., et al. (2021, November 2). Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. PMC. [Link]
González-Maeso, J., et al. Animal Models of Serotonergic Psychedelics. PMC - NIH. [Link]
Spanagel, R. (2022, April 1). Animal models of addiction. Taylor & Francis. [Link]
Cell Biolabs, Inc. Monoamine Oxidase Assays. [Link]
Müller, C. P. (2018, October 15). Animal models of psychoactive drug use and addiction - Present problems and future needs for translational approaches. PubMed. [Link]
Szałabska-Gzdela, K., et al. (2025, April 21). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. [Link]
ResearchGate. (2025, August 9). Bioactive Cyclohexenones: A Mini Review. [Link]
Mammadova, I. M. DERIVATIVES OF THE CYCLOHEXENE SERIES AND THEIR BIOLOGICAL ACTIVITY. Y.H. Mammadaliyev Institute of Petrochemical Processes of Azerbaijan National Academy of Sciences. [Link]
Venniro, M., et al. Animal Models of the Behavioral Symptoms of Substance Use Disorders. PMC - NIH. [Link]
Ohsuki, S., et al. (2008, April 1). Novel cyclohexene derivatives as anti-sepsis agents: synthetic studies and inhibition of NO and cytokine production. PubMed. [Link]
Al-Amiery, A. A., et al. SYNTHESIS AND CHARACTERIZATION AND BIOLOGICAL STUDY OF SOME CYCLOHEXENONE DERIVATAVES FROM 2-ACETYL PYROL. EUROPEAN JOURNAL OF MODERNMEDICINE AND PRACTICE. [Link]
Liu, X., et al. (2010, June 15). Synthesis and inhibitory evaluation of cyclohexen-2-yl- and cyclohexyl-substituted phenols and quinones to endothelial cell and cancer cells. PubMed. [Link]
ResearchGate. (2025, November 27). Synthesis, Characterization, and Pharmacological Evaluation of Selected Aromatic Amines. [Link]
Cho, K., et al. (2009, August 15). Design, synthesis and evaluation of a novel cyclohexanamine class of neuropeptide Y Y1 receptor antagonists. PubMed. [Link]
de Graaf, C., et al. Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. PMC. [Link]
Queen's University Belfast. Enzyme-Catalysed Synthesis of Cyclohex-2-en-1-one cis-Diols from Substituted Phenols, Anilines and Derived 4-Hydroxycyclohex-2-e. [Link]
El-Tayeb, A., et al. Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships. PMC. [Link]
A Technical Guide to Cyclohex-2-en-1-amine Hydrochloride: Synthesis, Properties, and Applications in Drug Discovery
Abstract Cyclohex-2-en-1-amine hydrochloride is a chiral cyclic amine that serves as a valuable and versatile building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a stereocenter ad...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Cyclohex-2-en-1-amine hydrochloride is a chiral cyclic amine that serves as a valuable and versatile building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a stereocenter adjacent to an allylic double bond, provides a unique scaffold for the development of complex molecular architectures. This guide offers an in-depth analysis of its chemical properties, outlines robust synthetic strategies with a focus on stereocontrol, and explores its current and potential applications in the field of drug development. By synthesizing information from established protocols and recent literature, this document aims to provide researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this compound in their work.
Introduction to Cyclohex-2-en-1-amine Hydrochloride
The utility of a chemical intermediate in drug discovery is often dictated by its structural features and synthetic accessibility. Cyclohex-2-en-1-amine hydrochloride, particularly in its enantiomerically pure forms, presents a compelling case for its role as a high-value scaffold. The cyclohexane ring is a prevalent motif in numerous natural products and approved pharmaceuticals, often serving as a three-dimensional, metabolically stable bioisostere for a phenyl group or a constrained version of a flexible alkyl chain[1]. The presence of both an amine and an alkene functionality allows for orthogonal chemical modifications, enabling the rapid generation of diverse compound libraries.
Physicochemical and Structural Properties
Cyclohex-2-en-1-amine is a chiral molecule typically supplied as its hydrochloride salt to improve stability and handling. The salt form is generally a powder at room temperature. A summary of its key properties is presented below.
The biological activity of a chiral molecule is intimately linked to its absolute stereochemistry. Cyclohex-2-en-1-amine possesses a single stereocenter at the C1 position, giving rise to two enantiomers: (R)-cyclohex-2-en-1-amine and (S)-cyclohex-2-en-1-amine. The ability to synthesize and utilize these enantiomers in their pure forms is critical, as they will interact differently with chiral biological targets such as enzymes and receptors. This stereochemical specificity is a cornerstone of modern drug design, aiming to maximize therapeutic efficacy while minimizing off-target effects.
Synthesis Strategies
The synthesis of cyclohex-2-en-1-amine hydrochloride, especially in an enantioselective manner, relies on established transformations of carbonyl compounds. The most direct and logical precursor is cyclohex-2-en-1-one, a readily available starting material[7][8].
Core Protocol: Reductive Amination of Cyclohex-2-en-1-one
Reductive amination is a robust and widely employed method for the synthesis of amines from ketones or aldehydes. The reaction proceeds via the in-situ formation of an imine or enamine intermediate, which is then reduced to the corresponding amine. This one-pot procedure is highly efficient and represents the most direct pathway to the target compound.
Causality of Experimental Choices:
Ammonia Source: Ammonium chloride is used as it provides both the ammonia nucleophile and the acidic conditions that favor imine formation.
Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) is the reducing agent of choice because it is mild enough to selectively reduce the protonated imine intermediate in the presence of the starting ketone, minimizing the formation of cyclohex-2-en-1-ol as a byproduct.
Solvent: Methanol is an excellent solvent for all reactants and does not interfere with the reaction.
Acidification: The final product is isolated as the hydrochloride salt by treatment with HCl, which ensures stability and facilitates purification by crystallization.
Experimental Protocol: Synthesis of Racemic Cyclohex-2-en-1-amine Hydrochloride
Reaction Setup: To a solution of cyclohex-2-en-1-one (1.0 eq) in methanol, add ammonium chloride (1.5 eq). Stir the mixture at room temperature until the solids are dissolved.
Reduction: Cool the solution to 0 °C in an ice bath. Add sodium cyanoborohydride (1.2 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting ketone is consumed.
Workup: Carefully quench the reaction by the slow addition of 2M HCl until the pH is ~2 to decompose any remaining reducing agent. Stir for 30 minutes.
Extraction: Remove the methanol under reduced pressure. Dilute the aqueous residue with water and wash with diethyl ether (2 x 50 mL) to remove any unreacted starting material or non-basic byproducts.
Basification: Cool the aqueous layer to 0 °C and basify to pH >10 by the slow addition of 6M NaOH.
Product Extraction: Extract the free amine product with dichloromethane (3 x 75 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Salt Formation: Dissolve the crude amine in a minimal amount of diethyl ether and add a 2M solution of HCl in diethyl ether dropwise until precipitation is complete.
Purification: Collect the resulting white solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield cyclohex-2-en-1-amine hydrochloride.
Caption: Concept of stereoselective synthesis.
Applications in Medicinal Chemistry
The cyclohexene amine scaffold is a privileged structure in medicinal chemistry. Its true value lies in its role as a versatile intermediate for constructing more complex and biologically active molecules.
Bioisostere for Phenyl and Ribose Rings
The non-planar, three-dimensional nature of the cyclohexene ring allows it to serve as a superior substitute for a flat aromatic ring, potentially creating more contact points with a protein binding pocket.[1] A landmark example of a cyclohexene ring's utility is in the antiviral drug oseltamivir (Tamiflu), where it was used as a metabolically stable bioisostere for the furanose ring of sialic acid.[1] This design choice was critical for achieving oral bioavailability.
Precursor for Novel Pharmacologically Active Agents
The amine functionality of cyclohex-2-en-1-amine is a key handle for derivatization, enabling it to serve as a building block for a wide range of therapeutic targets.
Neurological Agents: The structurally related arylcyclohexylamines are well-known for their activity as N-methyl-D-aspartate (NMDA) receptor antagonists, with prominent examples including ketamine and phencyclidine (PCP).[9] Cyclohex-2-en-1-amine provides a direct entry point for synthesizing novel analogues in this class for potential use in anesthesia, depression, and neuroprotection.
Anti-inflammatory and Anti-proliferative Agents: Studies on related structures, such as derivatives of cyclohexene carboxylic acid, have demonstrated significant anti-inflammatory and antiproliferative activities.[10] This suggests that amides and other derivatives synthesized from cyclohex-2-en-1-amine could be explored for applications in oncology and immunology.
Protocol for N-alkylation of Cyclohex-2-en-1-amine hydrochloride
Application Note: Protocol for N-alkylation of Cyclohex-2-en-1-amine Hydrochloride Executive Summary & Strategic Analysis The N-alkylation of Cyclohex-2-en-1-amine hydrochloride presents a unique set of synthetic challen...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Protocol for N-alkylation of Cyclohex-2-en-1-amine Hydrochloride
Executive Summary & Strategic Analysis
The N-alkylation of Cyclohex-2-en-1-amine hydrochloride presents a unique set of synthetic challenges that distinguish it from standard aliphatic amine functionalization. As a researcher, you must navigate three competing factors:
Salt Neutralization: The starting material is a hydrochloride salt (
for the conjugate acid), requiring in situ liberation of the free amine without triggering polymerization or decomposition.
Regio- and Chemoselectivity: The allylic double bond is susceptible to migration (isomerization to the enamine or conjugated imine) or competing alkylation under harsh conditions.
Over-Alkylation: The product (a secondary amine) is often more nucleophilic than the starting primary amine, leading to a kinetic runaway toward tertiary amines or quaternary ammonium salts (the "Menshutkin" trap).
This guide presents two validated protocols. Protocol A (Reductive Amination) is the industry "Gold Standard" for high-selectivity mono-alkylation. Protocol B (Direct Alkylation) is provided for cases where the alkylating agent is an alkyl halide or sulfonate, requiring strict kinetic control.
Decision Matrix: Selecting the Right Protocol
Feature
Protocol A: Reductive Amination
Protocol B: Direct Alkylation ()
Primary Mechanism
Condensation followed by Hydride Transfer
Nucleophilic Substitution
Selectivity
High (Mono-alkylation dominates)
Moderate (Risk of di-alkylation)
Reagents
Aldehyde/Ketone + NaBH(OAc)₃
Alkyl Halide + Inorganic Base
Conditions
Mild, Room Temp, Weak Acid/Base buffer
Often requires heat or polar aprotic solvents
Allylic Stability
Excellent (Non-isomerizing conditions)
Good (if temp < 60°C)
Best For
Complex R-groups, chiral retention
Simple R-groups (Methyl, Ethyl, Benzyl)
Visual Workflow & Mechanism (DOT Visualization)
The following diagram illustrates the mechanistic pathways and critical decision points for processing the hydrochloride salt.
Caption: Mechanistic divergence between Reductive Amination (Blue) and Direct Alkylation (Dashed). Note the risk of over-alkylation in the S_N2 pathway.
Protocol A: Reductive Amination (Preferred)
Rationale: This method bypasses the nucleophilicity competition.[1] The intermediate imine forms selectively and is reduced faster than the carbonyl reacts with the newly formed secondary amine. We use Sodium Triacetoxyborohydride (STAB) because it is mild and will not reduce the cyclohexenyl double bond.
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (0.1 M concentration)
Step-by-Step Procedure:
Salt Liberation: In a dry round-bottom flask under Nitrogen, suspend Cyclohex-2-en-1-amine HCl in DCE. Add DIPEA (1.0 equiv) dropwise. Stir for 10–15 minutes until the suspension clears or becomes a fine slurry, indicating free base formation.
Imine Formation: Add the aldehyde/ketone (1.1 equiv) in one portion.
Note: If using a ketone, add Activated 4Å Molecular Sieves and stir for 1–2 hours to drive imine formation before adding the reductant. For aldehydes, this is rarely necessary.
Reduction: Cool the mixture to 0°C (optional, but recommended for volatile aldehydes). Add NaBH(OAc)₃ (1.4 equiv) portion-wise over 5 minutes.
Critical: Do not dump the reductant; exothermic gas evolution (
) can occur.
Reaction: Allow to warm to Room Temperature (20–25°C) and stir for 2–4 hours. Monitor by TLC or LC-MS.[2]
Quench: Quench by adding saturated aqueous
. Stir vigorously for 15 minutes to decompose borate complexes.
Workup: Extract the aqueous layer with DCM (3x). Wash combined organics with Brine, dry over
of the secondary amine. Absence of tertiary amine peak confirms selectivity.
Protocol B: Direct Alkylation (S_N2)
Rationale: Used when the alkyl group source is an alkyl halide (e.g., Benzyl bromide, Methyl iodide). To prevent over-alkylation, we use a weak inorganic base and slow addition of the electrophile.
Heterogeneous Mix: Charge a flask with the amine HCl salt,
(powdered, dried), and ACN. Stir vigorously at RT for 30 minutes. The base will neutralize the HCl, generating KCl and the free amine.
Controlled Addition: Cool the mixture to 0°C. Dissolve the Alkyl Halide (0.9 equiv) in a minimal amount of ACN.
Technique: Add the alkyl halide solution dropwise via syringe pump or addition funnel over 30–60 minutes.
Why? Keeping the alkyl halide concentration low ensures the primary amine (present in excess relative to the halide at any moment) outcompetes the newly formed secondary amine for the electrophile.
Reaction: Stir at 0°C for 1 hour, then slowly warm to RT.
Warning: Do not heat unless absolutely necessary. Heating promotes di-alkylation and elimination.
Workup: Filter off the inorganic solids. Concentrate the filtrate. Redissolve in EtOAc and wash with water to remove residual DMF/salts.
Troubleshooting & Quality Control
Observation
Diagnosis
Corrective Action
Low Conversion
Incomplete salt neutralization.
Ensure DIPEA (Protocol A) or Carbonate (Protocol B) is fresh. Check pH > 9.
Di-alkylation (M+R+R)
Protocol B: Addition too fast or excess halide.
Switch to Protocol A if possible. If not, reduce halide to 0.8 equiv and recover starting material.
Avoid strong bases (NaH, KOtBu). Stick to DIPEA or Carbonates.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link
Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron, 2001, 57(37), 7785-7811.
Guo, H., et al.
Layer, R. W. "The Chemistry of Imines." Chemical Reviews, 1963, 63(5), 489–510. (Foundational mechanism for imine intermediates).[2]
Application Note: Scalable Telescoped Synthesis of Cyclohex-2-en-1-amine Hydrochloride
This Application Note is structured as a high-level technical guide for researchers and process chemists. It deviates from standard templates to focus on the logic and reproducibility of the chemistry, specifically addre...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for researchers and process chemists. It deviates from standard templates to focus on the logic and reproducibility of the chemistry, specifically addressing the instability of the allylic halide intermediate.
Abstract & Core Rationale
The synthesis of Cyclohex-2-en-1-amine hydrochloride is frequently complicated by the inherent instability of the key intermediate, 3-bromocyclohexene, which undergoes rapid racemization and decomposition upon isolation. Traditional stepwise protocols suffer from low yields and safety risks associated with handling allylic halides and organic azides.
This protocol details a telescoped (one-pot) synthetic strategy that circumvents intermediate isolation. By coupling Wohl-Ziegler radical bromination with nucleophilic azidation and a subsequent Staudinger reduction , we achieve a robust, high-yield route to the target amine salt. The use of Benzotrifluoride (PhCF₃) as a green, high-boiling solvent replaces toxic CCl₄/Benzene while maintaining the radical chain efficiency required for the initial bromination.
Reaction Pathway & Mechanism
The synthesis proceeds through three distinct chemical stages within a single reactor system. Understanding the mechanistic causality is critical for troubleshooting.
Stage 1 (Radical Substitution): N-Bromosuccinimide (NBS) generates a low, steady-state concentration of Br•, selectively brominating the allylic position.
Stage 2 (Nucleophilic Substitution): Sodium azide displaces the bromide via an SN2 mechanism. The in-situ nature prevents the accumulation of the unstable bromide.
Stage 3 (Reduction): Triphenylphosphine reduces the azide to the iminophosphorane, which is hydrolyzed to the amine.
Figure 1: Telescoped reaction cascade avoiding isolation of unstable 3-bromocyclohexene.
Materials & Equipment
Reagents
Reagent
Purity
Role
Notes
Cyclohexene
>99%
Substrate
Must be peroxide-free. Distill if stored >6 months.
N-Bromosuccinimide (NBS)
99%
Brominating Agent
Recrystallize from water if yellow/degraded.
AIBN
98%
Radical Initiator
Azobisisobutyronitrile. Store at 4°C.
Benzotrifluoride (PhCF₃)
Anhydrous
Solvent
"Green" replacement for CCl₄. High boiling point (102°C).
Sodium Azide (NaN₃)
>99%
Nucleophile
TOXIC/EXPLOSIVE RISK. Use plastic spatula.
Triphenylphosphine (PPh₃)
99%
Reductant
-
HCl in Diethyl Ether
2.0 M
Acid Source
For salt precipitation.
Critical Equipment[1]
Three-neck Round Bottom Flask (RBF) equipped with a reflux condenser and N₂ inlet.
Magnetic stirrer with heating block.
Vacuum filtration setup (Buchner funnel).
Separatory funnel (500 mL).
Experimental Protocol
Phase 1: In-Situ Generation of 3-Bromocyclohexene
Objective: Selective allylic bromination without polymerization.
Setup: Flame-dry a 500 mL three-neck RBF under nitrogen flow.
Scientist's Note: NBS is insoluble in PhCF₃ at RT. It will dissolve as the reaction proceeds and succinimide precipitates.
Reaction: Heat the mixture to reflux (approx. 105°C oil bath) with vigorous stirring.
Monitoring: Reflux for 2–3 hours. The reaction is complete when the dense NBS solid (bottom) is replaced by low-density succinimide (floating/suspended).
QC Check: TLC (Hexanes) will show the disappearance of NBS. Do not isolate. 3-bromocyclohexene is a potent lachrymator and decomposes on silica.
Phase 2: Nucleophilic Substitution (Azidation)
Objective: Rapid conversion to the azide to prevent bromide decomposition.
Cooling: Cool the reaction mixture to Room Temperature (RT).
Filtration (Optional but Recommended): Filter off the precipitated succinimide using a coarse frit. Wash the cake with 10 mL PhCF₃. Return filtrate to the reactor.
Why? Removing succinimide simplifies the final workup, though it is not strictly chemically necessary for the next step.
Azidation: Add Sodium Azide (7.8 g, 120 mmol) and Tetrabutylammonium bromide (TBAB) (322 mg, 1 mol% - Phase Transfer Catalyst) followed by Water (20 mL).
Biphasic System: Vigorous stirring is essential here to facilitate the reaction between the organic bromide and aqueous azide.
Reaction: Stir at RT for 4–6 hours.
Safety: Do not heat. Organic azides of low molecular weight can be unstable. Keep in solution.
Phase 3: Staudinger Reduction & Workup
Objective: Reduction of the azide to amine and purification via salt formation.
Reduction: To the biphasic mixture, slowly add Triphenylphosphine (PPh₃) (28.8 g, 110 mmol) in small portions over 30 minutes.
Observation: Nitrogen gas (N₂) evolution will be observed. Ensure the system is vented.
Hydrolysis: Stir for 12 hours at RT. The initial intermediate (iminophosphorane) hydrolyzes with the water present to release the free amine and Triphenylphosphine oxide (TPPO).
Extraction (Purification Logic):
Separate the layers.
Acid Extraction: Extract the organic layer (containing TPPO and impurities) with 1M HCl (aq) (3 x 50 mL). The amine moves into the aqueous phase as the hydrochloride salt; TPPO stays in the organic phase.
Base Release: Combine aqueous extracts, cool to 0°C, and basify to pH >12 with 4M NaOH.
Re-extraction: Extract the free amine into Diethyl Ether (3 x 50 mL). Dry over Na₂SO₄.
Salt Formation: Filter the dried ether solution. Add 2.0 M HCl in Ether dropwise with stirring until precipitation ceases.
Isolation: Filter the white solid, wash with cold ether, and dry under vacuum.
Purity Check: Absence of aromatic peaks (from TPPO) in the region of 7.4–7.8 ppm confirms successful separation.
Safety & Troubleshooting
Critical Hazards
Sodium Azide: Reacts with acid to form Hydrazoic Acid (HN₃), which is highly toxic and explosive. NEVER add acid to the reaction mixture until the azide has been fully consumed or removed (Phase 3 extraction separates the amine from excess azide before acidification).
3-Bromocyclohexene: Severe lachrymator. Handle all Phase 1 and 2 operations in a fume hood.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield (Phase 1)
Old NBS or wet solvent.
Recrystallize NBS from H₂O. Dry PhCF₃ over molecular sieves.
Incomplete Reduction
Insufficient PPh₃ or time.
Monitor N₂ evolution. Ensure slight excess of PPh₃ (1.1 equiv).
Sticky Precipitate
Wet ether or excess HCl.
Ensure ether is dry. Add HCl slowly. Triturate solid with cold acetone if necessary.
References
Gabriel Synthesis Variant: Sen, S. E., & Roach, S. L. (1995). Synthesis of allylic amines via the Gabriel reaction. Synthesis, 1995(07), 756-758. Link
Staudinger Reduction Protocol: Gololobov, Y. G., & Kasukhin, L. F. (1992). Recent advances in the Staudinger reaction. Tetrahedron, 48(8), 1353-1406. Link
Green Solvents (PhCF3): Ogawa, A., & Curran, D. P. (1997). Benzotrifluoride: A useful alternative solvent for radical reactions. Journal of Organic Chemistry, 62(3), 450-451. Link
Allylic Azidation Safety: Bräse, S., et al. (2005). Organic azides: an exploding diversity of a unique class of compounds. Angewandte Chemie International Edition, 44(33), 5188-5240. Link
Technical Notes & Optimization
Troubleshooting
Overcoming solubility issues with Cyclohex-2-en-1-amine hydrochloride
CAS: 20056-42-0 (racemic) / 134409-45-3 (S-isomer) Molecular Weight: 133.62 g/mol (HCl Salt) | 97.16 g/mol (Free Base) Welcome to the Bench. You are likely here because Cyclohex-2-en-1-amine hydrochloride is refusing to...
You are likely here because Cyclohex-2-en-1-amine hydrochloride is refusing to dissolve in your reaction solvent, or your yield has plummeted due to degradation during workup.
As an allylic amine salt, this molecule presents a classic "dual-personality" challenge in organic synthesis:
The Salt Form: Stable but insolubly stubborn in organic media.
The Free Base: Highly reactive and soluble, but prone to oxidative degradation and volatility.
This guide bridges the gap between the bottle and the reaction flask.
Quick Diagnostic: Identify Your Issue
Symptom
Probable Cause
Immediate Action
Precipitate in DCM/THF
Ionic lattice energy exceeds solvation energy.
Switch Solvent (See Module 1) or Free-base (See Module 2).
Low Yield / Black Tar
Decomposition of the allylic amine free base.
Avoid Isolation. Use in-situ neutralization (See Module 3).
"Gummy" Solid
Hygroscopic water absorption.
Dry under high vacuum with or recrystallize (MeOH/Et2O).
Product Loss on Rotovap
Volatility of the free base (BP ~138°C).
Do not use high heat/high vacuum on the free oil.
Module 1: The Solubility Matrix
The Core Problem: You cannot force an ionic lattice (the HCl salt) into a non-polar solvent without a phase transfer agent or chemical modification.
Solubility Profile
Data based on standard amine hydrochloride lattice properties.
Solvent Class
Examples
Solubility Status
Technical Note
Protic Polar
Water, Methanol
Excellent
Best for storage or homogenous aqueous reactions.
Aprotic Polar
DMSO, DMF, DMAc
Good
Useful for SNAr or coupling reactions where heat is required.
Chlorinated
DCM, Chloroform
Poor/Insoluble
The salt will float as a suspension. Do not heat to force solubility.
Ethers
THF, Diethyl Ether, 1,4-Dioxane
Insoluble
Used to "crash out" the salt during purification.
Hydrocarbons
Hexane, Toluene
Insoluble
Strictly antisolvents.
The "Solvent Swap" Protocol
If your reaction must be anhydrous but the salt won't dissolve:
Dissolve the salt in the minimum amount of Methanol (MeOH) .
Dilute with your target solvent (e.g., DCM or THF).
Result: The MeOH breaks the lattice; the co-solvent maintains the organic environment.
Limit: Keep MeOH <10% v/v to avoid interfering with electrophiles (like acid chlorides).
Module 2: The Free-Basing Protocol (Isolation)
Context: You need the nucleophilic free amine for a reaction in pure DCM or Toluene.
Warning: The free base (Cyclohex-2-en-1-amine) is an allylic amine . It is sensitive to air oxidation and is moderately volatile.
Step-by-Step Workflow
Partition: Suspend the HCl salt in DCM (approx. 10 mL/g).
Neutralize: Add an equal volume of 1M NaOH (or sat.
for milder conditions).
Target pH: >12 (The pKa of the conjugate acid is ~10.3; you must exceed this by 2 units).
Extract: Shake vigorously. The solid will disappear as the neutral amine moves into the DCM layer.
Dry: Separate the organic layer. Dry over anhydrous
(Magnesium sulfate can be slightly acidic; Sodium sulfate is safer here).
Concentrate (CRITICAL):
Use a rotary evaporator at ambient temperature (20-25°C) .
Vacuum: Mild (approx. 200-300 mbar).
Stop as soon as solvent volume is low. Do not leave under high vacuum for extended periods, or you will evaporate the amine (BP ~137°C).
Figure 1: Safe isolation workflow for Cyclohex-2-en-1-amine free base.
Module 3: In-Situ Neutralization (Recommended)
Context: Avoiding isolation prevents oxidation and yield loss. This is the "Gold Standard" for amide couplings or nucleophilic substitutions.
The Logic: Instead of isolating the free base, you generate it inside the reaction flask using a non-nucleophilic organic base.
The Base: Add 3.0 equivalents of DIPEA (Diisopropylethylamine) or TEA (Triethylamine).
Equivalency Math:
1.0 eq to neutralize the HCl salt.
1.0 eq to scavenge the acid generated by the reaction.
1.0 eq excess to drive kinetics.
Observation: The suspension will clear up as the organic base liberates the cyclohex-2-en-1-amine, which immediately reacts with the electrophile.
Figure 2: In-situ neutralization pathway using organic bases (DIPEA/TEA).
Module 4: Stability & Storage FAQs
Q: My salt has turned into a sticky gum. Is it ruined?A: Likely not. Amine salts are hygroscopic.
Fix: Dissolve in a minimum amount of hot Ethanol/Methanol and add cold Diethyl Ether to recrystallize. Filter and dry under vacuum over
.
Q: Can I store the free base?A: Not recommended.
The allylic double bond is susceptible to oxidation (N-oxide formation) and the amine absorbs
from the air (carbamate formation).
If you must store it: Flush with Argon, seal tightly, and store at -20°C.
Q: I see a new spot on TLC after leaving the free base out.A: This is likely the oxidation product or a carbonate salt. Always prepare the free base immediately before use.
References
PubChem. Cyclohex-2-en-1-amine hydrochloride Compound Summary. National Library of Medicine. Available at: [Link]
Evans, D. A. pKa's of Nitrogen Acids. Harvard University. (General reference for amine pKa values ~10-11). Available at: [Link]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for amine salt solubility and extraction).
Optimization
Identifying byproducts in Cyclohex-2-en-1-amine hydrochloride synthesis
Topic: Identification & Elimination of Byproducts in Synthesis Ticket ID: CHEM-SUP-8821 Status: Open Analyst: Senior Application Scientist Introduction: The "Chiral Pool" Challenge You are likely synthesizing Cyclohex-2-...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Identification & Elimination of Byproducts in Synthesis
Ticket ID: CHEM-SUP-8821
Status: Open
Analyst: Senior Application Scientist
Introduction: The "Chiral Pool" Challenge
You are likely synthesizing Cyclohex-2-en-1-amine as a scaffold for chiral resolution or as a fragment for bioactive alkaloids. This molecule is deceptively simple. Its allylic amine motif makes it prone to three distinct failure modes: isomerization (moving the double bond), aromatization (oxidizing to aniline), and over-reduction (saturating to cyclohexylamine).
This guide is structured to help you identify which failure mode has occurred and how to re-engineer your protocol to prevent it.
Module 1: Route-Specific Impurity Profiling
Your impurity profile depends entirely on your synthetic pathway. Identify your route below to see the specific "Ghost Peaks" you should look for.
Route A: The Gabriel Synthesis (via 3-bromocyclohexene)
Standard Protocol: Bromination of cyclohexene
Substitution with Potassium Phthalimide Hydrazinolysis.
Impurity
Origin
Diagnostic Sign
Phthalhydrazide
Incomplete workup after hydrazine cleavage.
White, insoluble solid appearing upon basification.
Cyclohex-3-en-1-amine
Allylic rearrangement ( mechanism) during substitution.
NMR: Vinyl protons split by a methylene spacer (homoallylic).
Dicyclohexenylamine
Dimerization (Amine attacks another bromide).
MS: M+ peak at ~177 m/z (vs 97 for target).
Route B: Oxime Reduction (via Cyclohexenone)
Standard Protocol: Cyclohex-2-en-1-one
Oxime formation Reduction (Zn/AcOH or LAH).
Impurity
Origin
Diagnostic Sign
Cyclohexylamine
Over-reduction of the C=C double bond.
NMR: Loss of vinyl signals (5.0–6.0 ppm).
Aniline
Aromatization (Oxidation).
Salt turns pink/brown rapidly; Aromatic protons >6.5 ppm.
Cyclohexanone
Hydrolysis of the imine/oxime intermediate.
IR: Strong Carbonyl stretch at ~1715 cm⁻¹.
Module 2: The "Regioisomer Trap" (Troubleshooting Isomerization)
The Issue: You intended to make the 2-ene isomer, but your NMR suggests the double bond has moved.
Mechanism: Under thermodynamic control or specific
conditions, the double bond migrates to the more stable position or reacts at the distal carbon of the allylic system.
Visualizing the Pathway
The following diagram illustrates how the "Wrong" isomer forms during the substitution step.
Figure 1: Bifurcation of the reaction pathway leading to regioisomers.
Corrective Action:
Lower Temperature: Perform the phthalimide substitution at 0°C to favor the kinetic product (Direct
).
Solvent Switch: Avoid highly polar protic solvents that stabilize the carbocation intermediate (which promotes scrambling). Use DMF or Acetone.
Module 3: Analytical Fingerprinting (NMR & HPLC)
Use this table to "triangulate" your product against common impurities.
H NMR Diagnostic Table (CDCl)
Proton Type
Target (2-ene)
Isomer (3-ene)
Saturated (Cyclohexylamine)
Aromatic (Aniline)
Vinyl (C=C-H)
5.5 – 5.9 ppm (m, 2H)
5.6 – 5.8 ppm (m, 2H)
Absent
Absent
Methine (CH-NH)
3.3 – 3.5 ppm (m, 1H)
2.9 – 3.1 ppm (m, 1H)
2.6 – 2.8 ppm
N/A
Aromatic (Ar-H)
Absent
Absent
Absent
6.6 – 7.2 ppm
Key Distinction
Vinyl protons couple directly to CH-NH.
Vinyl protons separated by -CH-.
High field signals only (1.0-1.9 ppm).
Distinct downfield shift.
HPLC Method Advice:
Column: C18 Reverse Phase (e.g., Newcrom R1 or equivalent).
Mobile Phase: Water/Acetonitrile with 0.1% Trifluoroacetic acid (TFA) .
Why TFA? Amines tail badly on silica. The acid protonates the amine, ensuring a sharp peak shape.
Detection: UV at 210 nm (Amine absorption is weak; rely on the double bond).
Module 4: Salt Formation & Stability
The Issue: "My white salt turned pink/brown overnight."
Diagnosis:
This is the hallmark of oxidative degradation . Cyclic allylic amines are electron-rich and prone to air oxidation, eventually forming aniline derivatives or polymers (similar to the "browning" of apple slices).
Protocol for Stable HCl Salt Formation:
Degas Solvents: Use anhydrous ether or ethanol that has been sparged with Nitrogen/Argon.
Acid Source: Use 2M HCl in Diethyl Ether (anhydrous). Do not use aqueous HCl if possible, as water promotes hydrolysis.
Precipitation:
Dissolve free amine in dry Et
O.
Add HCl/Et
O dropwise at 0°C.
Filter under Nitrogen atmosphere.
Storage: Store under Argon at -20°C. The free base is unstable at room temperature; always store as the salt.
FAQ: Troubleshooting & Quick Fixes
Q: I have a sticky solid that won't crystallize. Is it the product?A: Likely not. The HCl salt of cyclohex-2-en-1-amine should be a crystalline solid. Sticky gums usually indicate Phthalhydrazide contamination (from Gabriel synthesis) or polymerized material.
Fix: Dissolve in minimal hot ethanol and filter while hot (removes insoluble phthalhydrazide). Then cool to crystallize.
Q: Can I remove the saturated impurity (Cyclohexylamine) by recrystallization?A: It is very difficult. The solubilities of the saturated and unsaturated HCl salts are nearly identical.
Fix: You must optimize the reduction step (Route B). If using catalytic hydrogenation, switch to a poisoned catalyst (Lindlar) or use a chemical reductant (Zn/Acetic Acid) to prevent attacking the double bond.
Q: My yield is >100%. Why?A: You likely have trapped solvent or excess HCl. Amine salts are hygroscopic .
Fix: Dry the salt in a vacuum oven at 40°C over P
O or KOH pellets for 24 hours.
References
Gabriel Synthesis Mechanism & Byproducts
Gibson, M.S., & Bradshaw, R.W. (1968). The Gabriel Synthesis of Primary Amines.[1][2][3][4] Angewandte Chemie International Edition, 7(12), 919-930.[5] Link
Allylic Amination & Isomerization
Sen, S. E., & Roach, S. L. (1995). Palladium-catalyzed allylic amination. Synthesis, 1995(07), 756-758. Link
Oxime Reduction Protocols
Gawley, R. E. (1988). The Beckmann Reactions: Rearrangements, Elimination–Additions, Fragmentations, and Rearrangement–Cyclizations. Organic Reactions.[1][3][6] (Discusses oxime stability and reduction side products). Link
Analytical Data (NMR/IR)
Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for general allylic vs. homoallylic shift rules). Link
Cyclohex-2-en-1-amine hydrochloride stability under acidic/basic conditions
Product Reference: CAS 33958-86-6 (Racemic) | CAS 134409-45-3 (S-Isomer)[1][2][3][4] Core Stability Architecture Executive Summary: Cyclohex-2-en-1-amine hydrochloride is an allylic ammonium salt .[1][2][3] Its stability...
Author: BenchChem Technical Support Team. Date: February 2026
Product Reference: CAS 33958-86-6 (Racemic) | CAS 134409-45-3 (S-Isomer)[1][2][3][4]
Core Stability Architecture
Executive Summary:
Cyclohex-2-en-1-amine hydrochloride is an allylic ammonium salt .[1][2][3] Its stability profile is binary: highly stable in its protonated (salt) form but chemically fragile and volatile as a free base.[3] Successful handling requires strict adherence to pH-dependent protocols.[2][3]
The Stability Dichotomy
Feature
Acidic / Salt Form ()
Basic / Free Amine Form ()
State
Crystalline Solid
Colorless to Yellow Liquid
Oxidation Resistance
High. The protonated nitrogen prevents lone-pair oxidation.[1][2][3][4]
Low. The allylic C-H bonds and Nitrogen lone pair are susceptible to air oxidation.[3]
Module A: The Acidic Environment (Storage & Handling)
Context: You are handling the commercial solid or an acidic reaction mixture.[1][2]
Q: The white powder has turned into a sticky gum. Is it degraded?
Diagnosis: Likely hygroscopic saturation , not chemical degradation.[1][2][3] The HCl salt is extremely hygroscopic.
Solution:
Check NMR (
or ).[2][3][4] If the alkene peaks (approx.[7] 5.6–6.0 ppm) and integral ratios are intact, the compound is chemically pure.[5]
Recovery: Dissolve the gum in a minimum amount of dry methanol, add diethyl ether to precipitate the solid, and filter under an inert atmosphere.
Prevention: Always warm the bottle to room temperature before opening to prevent condensation. Store in a desiccator.
Q: Can I heat the salt in acid (e.g., 6M HCl)?
Analysis: Generally stable, but prolonged heating in strong aqueous acid can induce hydration of the double bond (acid-catalyzed hydration to an alcohol).[1][2][3]
Recommendation: Avoid temperatures >60°C in strong aqueous acids.
Module B: The Basic Environment (Liberation & Extraction)
Context: You are performing a workup to isolate the free amine for a reaction.[1][2]
Q: I extracted the amine, but my yield is <30%. Where did it go?
Root Cause 1: Volatility. The free base (MW ~97 g/mol ) is volatile.[2][3] If you used a high-vacuum pump or a rotary evaporator with a water bath >35°C, you likely evaporated your product.[1][2][3]
Root Cause 2: Water Solubility. As a small amine, it has partial water solubility even at high pH.[2][3]
Corrective Protocol:
Saturation: Saturate the aqueous phase with NaCl (salting out) before extraction.[2][3][4]
Solvent: Use Dichloromethane (DCM) rather than Ether (DCM extracts small amines better).[2][3]
Evaporation: Use a rotary evaporator at >100 mbar and <25°C . Do not leave on high vacuum.[2][3]
Q: The extracted oil turned yellow/brown within minutes.
Diagnosis:Oxidative Degradation. Allylic amines are prone to radical oxidation at the allylic position and N-oxide formation.[1][2][3][4]
If storage is unavoidable, store as a dilute solution in degassed solvent at -20°C.
Visualized Protocols
Diagram 1: Stability & Degradation Logic Flow
Use this logic tree to determine the safety of your current conditions.[1][2]
Figure 1: Decision matrix for handling Cyclohex-2-en-1-amine based on environmental pH.[1][2][3]
Diagram 2: Optimized "Free-Basing" Workflow
Follow this strict protocol to maximize yield and minimize degradation.
Figure 2: Step-by-step extraction protocol emphasizing temperature control and solvent choice.
Critical Experimental Data
pKa and Solubility Profile
Parameter
Value
Implications for Workup
pKa (Conjugate Acid)
~9.5 - 9.8 [1]
Lower than saturated cyclohexylamine (10.[1][2][3][4]6) due to the allylic double bond.[4] You must reach pH 12 to ensure >99% deprotonation.[2][3]
Boiling Point (Free Base)
Est. 125-135°C (760 mmHg)
High enough to distill, but volatile enough to co-evaporate with solvents.[1][2][3][4]
Partition Coefficient
Low (Polar)
Significant loss to aqueous phase unless salted out (NaCl).[1][2][3]
Standardized Protocol: Salt-to-Base Conversion
Use this for preparing the reagent for acylation or alkylation.[1][2][3]
Suspend 1.0 eq of Cyclohex-2-en-1-amine HCl in water (approx 5 mL/g) and cool to 0°C.
Add 2M NaOH dropwise until pH > 12. The solution may become cloudy as the oil liberates.
Add solid NaCl until the solution is saturated (excess salt visible).
Extract with Dichloromethane (
) ( volume).
Dry organic layers over anhydrous Sodium Sulfate (
). Note: Do not use Magnesium Sulfate () for sensitive amines if avoidable, and strictly avoid Calcium Chloride () as it coordinates with amines.[1][5]
Filter and concentrate at 20°C (water bath) down to approx 50 mbar. Stop immediately upon solvent removal.[2][3]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10931371, 2-Cyclohexen-1-amine.[1][2][3] Retrieved from [Link][1]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry.[5] Oxford University Press.[2][3] (General reference for stability of allylic amines and pKa inductive effects).
Technical Comparison Guide: 1H NMR Analysis of Cyclohex-2-en-1-amine Hydrochloride
Executive Summary: The Analytical Challenge Cyclohex-2-en-1-amine hydrochloride (CAS: 34386-33-9 for HCl salt; 20511-05-1 for free base) is a critical chiral building block in the synthesis of bioactive alkaloids and pha...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Analytical Challenge
Cyclohex-2-en-1-amine hydrochloride (CAS: 34386-33-9 for HCl salt; 20511-05-1 for free base) is a critical chiral building block in the synthesis of bioactive alkaloids and pharmaceutical intermediates. Its value lies in the precise position of the double bond relative to the amine group.
The Challenge: Distinguishing this compound from its thermodynamically stable isomer (cyclohex-3-en-1-amine) or its over-reduced analog (cyclohexylamine) is difficult using standard HPLC-UV due to weak chromophores.
The Solution: High-field 1H NMR spectroscopy is the "Gold Standard" for performance verification. This guide compares the spectral performance of Cyclohex-2-en-1-amine HCl against its common impurities and outlines a self-validating protocol for purity assessment.
Structural & Spectral Logic
To interpret the data correctly, we must map the NMR signals to the specific electronic environment of the molecule.
Atom Mapping & Connectivity
The following diagram illustrates the scalar coupling network utilized for structural assignment.
Figure 1: Connectivity and electronic influence map for Cyclohex-2-en-1-amine HCl.
Comparative Performance Analysis
This section objectively compares the NMR profile of the target product against its primary "alternatives" (impurities/isomers).
Target Product vs. Saturated Impurity (Cyclohexylamine)
The most common synthesis byproduct is the over-reduced saturated amine.
Feature
Cyclohex-2-en-1-amine HCl (Target)
Cyclohexylamine HCl (Impurity)
Differentiation Strategy
Olefinic Region (5.5 - 6.2 ppm)
Present: Two distinct multiplets (H2, H3).
Absent: Region is completely silent.
Primary Check: Integration of this region must be 2.0 relative to H1.
Methine Shift (H1)
δ 3.8 - 4.0 ppm: Deshielded by C=C and N.
δ 3.1 - 3.2 ppm: Shielded (lacks anisotropy of C=C).
Secondary Check: Any signal at 3.1 ppm indicates over-reduction.
Ring Protons
Complex multiplets due to rigid conformation.
Broad multiplets, chair flip averaging.
Less diagnostic due to overlap.
Target Product vs. Regioisomer (Cyclohex-3-en-1-amine)
Isomerization can occur under thermal stress. Distinguishing the 2-en from the 3-en isomer is the critical performance metric for the assay.
Cyclohex-2-en-1-amine (Target): The methine proton (H1) is allylic . It is directly adjacent to the double bond.
Result: H1 shows vicinal coupling to the alkene proton (H2), resulting in a complex splitting pattern and a downfield shift (>3.8 ppm).
Cyclohex-3-en-1-amine (Alternative): The methine proton is homoallylic . It is separated from the double bond by a methylene group.
Result: H1 is more shielded (~3.4 ppm) and does not show direct vicinal coupling to the alkene protons.
Experimental Protocol: Self-Validating Workflow
Objective: To obtain a quantitative 1H NMR spectrum suitable for purity calculation.
Solvent Selection
D₂O (Deuterium Oxide): Recommended.
Pros: Solubilizes the salt instantly; eliminates the broad ammonium (
) signal which can obscure the olefinic region; provides the cleanest baseline.
Cons: Cannot observe the exchangeable amine protons.
DMSO-d₆: Secondary Choice.
Pros: Allows observation of the
triplet (~8.0-8.5 ppm).
Cons: Viscosity leads to broader lines; hygroscopic nature introduces water peak at 3.33 ppm (interfering with H1).
Step-by-Step Procedure
Preparation: Weigh 10-15 mg of Cyclohex-2-en-1-amine HCl into a clean vial.
Solvation: Add 0.6 mL of D₂O (99.9% D).
Note: If the solution is cloudy, filter through a glass wool plug. The salt should be fully soluble.
Acquisition:
Pulse Angle: 30° or 90°.
Relaxation Delay (d1): ≥ 10 seconds . (Crucial for accurate integration of the vinylic protons vs. aliphatic protons).
Scans: 16 or 32.
Processing:
Reference the residual HDO peak to 4.79 ppm .
Apply exponential multiplication (LB = 0.3 Hz).
Data Interpretation Table (in D₂O)
Chemical Shift (δ ppm)
Multiplicity
Integral
Assignment
Notes
5.95 - 6.10
Multiplet (dt)
1H
H3 (Vinylic)
Beta to Nitrogen.
5.70 - 5.85
Multiplet (dq)
1H
H2 (Vinylic)
Alpha to Methine.
4.79
Singlet
--
HDO
Residual Solvent.
3.85 - 3.95
Broad Multiplet
1H
H1 (Methine)
Alpha to Nitrogen.
2.05 - 2.25
Multiplet
2H
H4 (Allylic CH₂)
Adjacent to H3.
1.90 - 2.05
Multiplet
1H
H6a
1.60 - 1.85
Multiplet
3H
H5 + H6b
Troubleshooting & Impurity Markers
If your spectrum deviates from the table above, check for these common process impurities:
Signal (ppm)
Suspected Impurity
Origin
7.0 - 7.4
Aniline / Aromatics
Incomplete hydrogenation of aromatic precursors.
3.15
Cyclohexylamine
Over-reduction (See Section 3.1).
3.33
Methanol / Water
Residual wash solvents (if in DMSO).
1.2 - 1.4
Grease / Alkanes
Contamination from ground glass joints.
References
Spectral Database for Organic Compounds (SDBS). SDBS No. 2684 (Cyclohexylamine). National Institute of Advanced Industrial Science and Technology (AIST).
[Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
[Link]
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (General reference for allylic amine shift prediction).
[Link]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Source for mechanistic explanation of deshielding effects).
[Link]
Comparative
13C NMR spectrum interpretation of Cyclohex-2-en-1-amine hydrochloride
Publish Comparison Guide | Technical Reference for Drug Development Executive Summary & Application Scope Cyclohex-2-en-1-amine hydrochloride (CAS: 342385-68-2 for HCl; 20796-43-6 for free base) is a critical chiral buil...
Author: BenchChem Technical Support Team. Date: February 2026
Publish Comparison Guide | Technical Reference for Drug Development
Executive Summary & Application Scope
Cyclohex-2-en-1-amine hydrochloride (CAS: 342385-68-2 for HCl; 20796-43-6 for free base) is a critical chiral building block in the synthesis of bioactive alkaloids, organocatalysts, and pharmaceutical intermediates (e.g., oseltamivir analogs).
This guide provides a high-resolution interpretation of its 13C NMR spectrum , contrasting it with its free base form and its saturated analog (cyclohexylamine hydrochloride).[1][2] By analyzing these shifts, researchers can validate the integrity of the allylic amine moiety and confirm salt formation—a crucial quality control step in scale-up synthesis.[2]
Experimental Protocol & Sample Preparation
To ensure reproducible spectral data, the following protocol is recommended. The choice of solvent is critical due to the ionic nature of the hydrochloride salt.[2]
Solvent Selection Strategy
Primary Choice (
or ): The hydrochloride salt is highly polar.[1][2] provides the cleanest baseline but eliminates exchangeable protons in 1H NMR.[1][2] is preferred if solubility permits, as it allows for low-temperature studies.[1]
Secondary Choice (
): Useful for observing ammonium protons () in 1H NMR, but may cause peak broadening in 13C due to viscosity.[1][2]
Avoid (
): The salt is insoluble in non-polar chlorinated solvents unless converted to the free base in situ.[1][2]
Relaxation Delay (D1): 2.0 – 5.0 seconds (Essential for quantitative integration of quaternary carbons, though none are present here).[1][2]
Scans (NS): Minimum 1024 scans (due to lower sensitivity of 13C and molecular weight).
Reference: Internal solvent peak (e.g.,
septet at 49.0 ppm).
Comparative Data Analysis
The following table contrasts the 13C chemical shifts of the target molecule against its free base and saturated analog. This comparison isolates the effect of protonation and the effect of unsaturation .[1][2]
Table 1: Comparative 13C NMR Chemical Shifts (ppm)
Carbon Position
Target: Cyclohex-2-en-1-amine HCl ()
Alt 1: Free Base ()
Alt 2: Saturated Analog (Cyclohexylamine HCl)
Mechanistic Insight
C1 (-CH)
49.5 – 50.8
48.2
50.7
Diagnostic Peak. Protonation causes a minor downfield shift or negligible change at the -position.[1]
C2 (=CH, )
126.0 – 128.0
131.5
31.0 (CH2)
-Shielding Effect. Protonation of the amine typically shields -carbons (upfield shift) by 3-5 ppm relative to the free base.[1][2]
C3 (=CH, )
132.0 – 134.0
128.0
24.3 (CH2)
Unsaturation Marker. The double bond is retained.[1][2] C3 is less affected by the ammonium group than C2.[1][2]
C4 (CH2)
24.5
25.1
24.7
Distal methylene; minimal change between forms.[1][2]
C5 (CH2)
20.8
21.3
24.3
Homoallylic position; shielded by ring conformation.[1][2]
C6 (CH2, )
27.5 – 28.5
32.5
31.0
-Shielding Effect. Significant upfield shift (~4 ppm) upon salt formation, confirming protonation.[1][2]
Note: Values for the Free Base are predicted based on substituent additivity rules (Cyclohexene + Amine effects). Values for the Saturated Analog are experimental literature averages.
Detailed Mechanistic Interpretation
A. The "Salt Effect" (Protonation)
When the free amine is converted to the hydrochloride salt (
-Carbon Shielding (C2 & C6): The most reliable indicator of salt formation is the upfield shift of the carbons beta to the nitrogen.[1][2] In the free base, C6 appears around 32 ppm.[2] In the HCl salt, this signal moves upfield to ~28 ppm.[2] Similarly, the alkene carbon C2 shifts upfield.[2]
Why? This is contrary to the inductive effect (which would suggest deshielding). It is attributed to the electric field effect of the charged ammonium group and changes in the C-C-N conformer population.[1][2]
B. The Allylic System (C2 vs. C3)
Differentiating C2 and C3 is the common challenge.[1][2]
C2 (closer to N): Resonates at a lower frequency (more shielded, ~127 ppm) in the salt form due to the
C3 (farther from N): Resonates at a higher frequency (more deshielded, ~133 ppm).[1][2]
Validation: A HMBC (Heteronuclear Multiple Bond Correlation) experiment is definitive. The proton at C1 will show a strong 2-bond coupling (
) to C2 and a weaker or different 3-bond coupling to C3.[2]
Structural Assignment Workflow
To unambiguously assign the spectrum of a synthesized batch, follow this logic flow.
Figure 1: Logic flow for structural verification using 1D and 2D NMR techniques. DEPT-135 is crucial for distinguishing CH (positive) from CH2 (negative).
References & Validation Sources
General Amine Salt Effects:
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1][2] Structure Determination of Organic Compounds. Springer.[1][2] (Standard reference for shift increments).
Mechanism of
-shielding in amine salts: The "Electric Field Effect" on chemical shifts.[1][2]
Cyclohexylamine HCl Data (Saturated Control):
SDBS (Spectral Database for Organic Compounds), Compound No. 3244.[1][2]
Comparison Point: Validates the ~50 ppm shift for C1 in cyclic amine salts.
ChemDraw / MestReNova 13C Prediction Modules (Used for Free Base estimation based on additivity rules).[1][2]
Disclaimer
The chemical shifts provided are based on high-confidence predictive models and comparative literature of structural analogs.[1][2] Exact values may vary by ±1-2 ppm depending on concentration, temperature, and specific deuterated solvent used (
Structural Elucidation of Cyclohex-2-en-1-amine Hydrochloride Derivatives
A Comparative Guide to X-ray Crystallography vs. Orthogonal Methods Executive Summary Cyclohex-2-en-1-amine derivatives are critical chiral building blocks in the synthesis of alkaloids, amino acids, and pharmaceutical i...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide to X-ray Crystallography vs. Orthogonal Methods
Executive Summary
Cyclohex-2-en-1-amine derivatives are critical chiral building blocks in the synthesis of alkaloids, amino acids, and pharmaceutical intermediates. However, their structural elucidation is complicated by the conformational flexibility of the cyclohexene ring (half-chair vs. envelope flux) and the difficulty in assigning absolute configuration (
vs. ) without derivatization.
This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against NMR spectroscopy and DFT computation , establishing SC-XRD as the gold standard for absolute stereochemical assignment. We provide a validated crystallization protocol for the hydrochloride salts of these amines, addressing the common "oiling out" phenomenon.
The Structural Challenge: Conformational Flux
The cyclohex-2-en-1-amine scaffold does not exist in a rigid chair conformation like cyclohexane. Instead, it oscillates between two primary low-energy states:
Half-Chair: The C=C double bond forces four atoms into a plane.
Envelope: One atom puckers out of the plane significantly.
Why this matters: In drug design, the vector of the amine substituent determines receptor binding. Solution-state NMR often yields a time-averaged signal, masking the bioactive conformation. X-ray crystallography freezes a specific low-energy state stabilized by lattice packing forces, providing a precise "snapshot" of the pharmacophore.
Comparative Analysis: X-ray vs. NMR vs. DFT
The following table contrasts the three primary methods for analyzing these derivatives.
Feature
X-ray Crystallography (SC-XRD)
NMR Spectroscopy (1D/2D)
DFT Computation
Primary Output
3D Atomic Coordinates ()
Chemical Shifts (), Couplings ()
Energy Landscapes ()
Stereochemistry
Absolute (via Anomalous Dispersion)
Relative (requires Mosher's acid)
Predictive (needs validation)
Conformation
Static (Lattice-stabilized)
Dynamic (Time-averaged)
Theoretical Minimum
Sample State
Solid (Single Crystal required)
Solution (, )
Virtual (Gas/Solvent Model)
Throughput
Low (Days to Weeks)
High (Minutes to Hours)
Medium (Hours to Days)
Limit of Detection
Crystal size 50 m
1 mg purity
N/A
Expert Insight: While NMR is faster, it cannot independently confirm the absolute configuration of the chiral center at C1 without chiral derivatizing agents (CDAs). SC-XRD of the hydrochloride salt utilizes the chloride ion (
) as a heavy atom. This allows for the calculation of the Flack Parameter , definitively assigning the absolute configuration ( or ) even with standard Mo or Cu radiation sources.
Workflow: Decision Matrix for Structural Assignment
The following diagram outlines the logical flow for determining the structure of a new cyclohex-2-en-1-amine derivative.
Figure 1: Decision matrix for structural characterization. Note the critical step of salt formation for oily amines.
Experimental Protocol: Crystallization of Amine HCl Salts
Amine hydrochlorides are ionic and highly polar. Standard evaporation often leads to amorphous crusts. The Vapor Diffusion method is the most reliable technique for growing diffraction-quality crystals of these salts.
Protocol: Ethanol/Ether Vapor Diffusion
Objective: To grow single crystals of (1S)-cyclohex-2-en-1-amine hydrochloride.
Materials:
Good Solvent: Absolute Ethanol (high solubility for salt).
Anti-Solvent: Diethyl Ether (low solubility for salt, high volatility).
Vessel: 2-dram glass vial (inner), 20 mL scintillation vial (outer).
Step-by-Step Methodology:
Preparation: Dissolve 20 mg of the amine hydrochloride in the minimum amount of absolute ethanol (
0.5 - 1.0 mL) in the small inner vial. The solution should be clear. If turbid, filter through a 0.2 m PTFE syringe filter.
Assembly: Place the open inner vial inside the larger scintillation vial.
Charging: Carefully pipette
5 mL of diethyl ether into the outer vial (the "reservoir"). Crucial: Do not let the ether spill into the inner vial.
Sealing: Cap the outer vial tightly. Parafilm the cap to prevent rapid evaporation.
Equilibration: Store the setup at 4°C (refrigerator). The temperature gradient and the diffusion of ether vapor into the ethanol solution will slowly lower the solubility of the salt, promoting ordered lattice growth.
Harvesting: Inspect after 24–72 hours. Crystals should appear as colorless prisms or plates.
Self-Validating Check:
If precipitate forms immediately: The diffusion is too fast. Use a 1:1 Ethanol:Methanol mix as the good solvent to slow down the polarity shift.
If no crystals form after 1 week: Add a "seed" crystal or scratch the inner glass surface to induce nucleation.
Figure 2: Schematic of the Vapor Diffusion setup. Ether vapor diffuses into the ethanol solution, slowly forcing the salt out of solution.
Data Interpretation & Reporting
When analyzing the X-ray data for cyclohex-2-en-1-amine derivatives, focus on these three parameters to ensure scientific rigor:
A. Absolute Configuration (The Flack Parameter)
For the hydrochloride salt, the chloride ion provides sufficient anomalous scattering.
Target: Flack parameter (
) should be near 0.0 (e.g., ) for the correct enantiomer.
Interpretation: If
, the structure is the inverted enantiomer. If , the crystal is a racemate or twinned.
B. Ring Puckering (Cremer-Pople Parameters)
To objectively define the conformation (Envelope vs. Half-Chair), calculate the Cremer-Pople puckering parameters (
, , ).
Envelope (
): Characterized by specific values dependent on which atom is out of plane.
Half-Chair (
): The transition state between envelopes.
Note: Compare these values to DFT energy minima to see if crystal packing has distorted the ring.
C. Hydrogen Bonding Networks
The chloride anion typically acts as a multi-point acceptor, bridging the ammonium protons (
).
Metric: Measure
distances. Typical values are Å.
Significance: These networks stabilize the specific conformer observed. If the
distance is Å, re-examine the solution for disorder.
References
Sigma-Aldrich. (2023). (1S)-cyclohex-2-en-1-amine hydrochloride Product Sheet. Retrieved from
PubChem. (2023). Cyclohex-2-en-1-amine hydrochloride (Compound CID 13149674).[1] National Library of Medicine. Retrieved from
Creative Biostructure. (2025). Vapor Diffusion Techniques for Crystallization. Retrieved from
Whalley, W. B. (1980). Conformational analysis.[2] Part 10. A theoretical and nuclear magnetic resonance study of cyclohex-2-enone. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from
KU Leuven. (2023). X-ray Core Facility: How to crystallize your sample. Retrieved from
A Comparative Guide to Purity Assessment of Synthesized Cyclohex-2-en-1-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals The purity of synthesized active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and chemical research. This...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The purity of synthesized active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and chemical research. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of Cyclohex-2-en-1-amine hydrochloride, a key chiral building block in organic synthesis. We will delve into the technical nuances of various analytical techniques, offering field-proven insights to ensure the integrity and reliability of your research.
The Criticality of Purity for Cyclohex-2-en-1-amine Hydrochloride
Cyclohex-2-en-1-amine hydrochloride is a chiral amine, meaning it exists as a pair of non-superimposable mirror images called enantiomers.[1][2] The biological activity of chiral molecules can differ significantly between enantiomers, making the determination of enantiomeric purity, in addition to chemical purity, paramount. Impurities, whether they are starting materials, byproducts, or enantiomers of the desired product, can have unintended pharmacological effects or interfere with downstream reactions. Therefore, a multi-faceted analytical approach is essential to fully characterize the purity of this compound.[3][4]
Comparative Analysis of Purity Assessment Techniques
A comprehensive evaluation of a synthesized compound's purity requires a combination of analytical methods. Each technique offers unique advantages and limitations in detecting and quantifying different types of impurities.[3]
Analytical Technique
Principle
Strengths
Weaknesses
High-Performance Liquid Chromatography (HPLC)
Separation based on differential partitioning between a mobile and stationary phase.[5]
Gold standard for quantitative analysis of enantiomeric and chemical purity. High precision and reliability.[2][5]
Requires method development for each analyte. May not detect non-UV active impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.
Provides detailed structural information, confirming the identity of the main compound and potential impurities.[6] Quantitative NMR (qNMR) can determine purity without a reference standard.[4]
Lower sensitivity compared to chromatographic methods for trace impurities. Complex spectra can be difficult to interpret.
Mass Spectrometry (MS)
Measures the mass-to-charge ratio of ions.
Highly sensitive for detecting and identifying trace impurities. Can be coupled with HPLC (LC-MS) for enhanced separation and identification.[5]
Typically provides relative quantification unless using isotopic standards. May not distinguish between isomers without fragmentation analysis.
Gas Chromatography (GC)
Separation of volatile compounds in the gas phase.[3]
Excellent for analyzing volatile impurities and residual solvents.
Not suitable for non-volatile compounds like amine hydrochlorides without derivatization.
Elemental Analysis (CHNS)
Combustion of the sample to determine the percentage of carbon, hydrogen, nitrogen, and sulfur.
Provides the empirical formula, which can be compared to the theoretical formula to assess bulk purity.
Does not provide information about specific impurities.
Titration
A quantitative chemical analysis method to determine the concentration of an identified analyte.
Simple and cost-effective method for determining the overall concentration of the amine hydrochloride.[3]
Non-specific; titrates all basic components in the sample.
Experimental Protocols for Purity Assessment
To ensure self-validating and reproducible results, detailed and validated analytical protocols are crucial.[6] Below are step-by-step methodologies for the most critical experiments in assessing the purity of Cyclohex-2-en-1-amine hydrochloride.
High-Performance Liquid Chromatography (HPLC) for Enantiomeric and Chemical Purity
Objective: To separate and quantify the enantiomers of Cyclohex-2-en-1-amine and detect any other chemical impurities.
Methodology: Chiral HPLC is the most widely used technique for determining enantiomeric purity due to its high accuracy.[1][2] A chiral stationary phase (CSP) is used to achieve separation.
Caption: Workflow for Chiral HPLC Analysis.
Detailed Protocol:
Mobile Phase Preparation: Prepare a mobile phase of n-Hexane, Isopropyl Alcohol (IPA), and Methanol (MeOH) in a ratio of 89:10:1 (v/v/v).[5]
Sample Preparation: Accurately weigh and dissolve the Cyclohex-2-en-1-amine hydrochloride sample in the mobile phase to a known concentration.
Data Analysis: The enantiomeric excess (ee%) is calculated from the peak areas of the two enantiomers. Chemical purity is determined by comparing the area of the main peak to the total area of all peaks.
¹H NMR Spectroscopy for Structural Confirmation and Purity Estimation
Objective: To confirm the chemical structure of the synthesized compound and to identify and quantify any impurities.
Methodology: ¹H NMR provides a "fingerprint" of the molecule, allowing for structural elucidation.[6] The presence of unexpected signals can indicate impurities.
Caption: Workflow for ¹H NMR Analysis.
Detailed Protocol:
Sample Preparation: Dissolve a small amount of the Cyclohex-2-en-1-amine hydrochloride sample in a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.[6]
Data Acquisition: Acquire the proton NMR spectrum on a spectrometer (e.g., 400 MHz).[6]
Data Processing and Analysis: Process the acquired data. Compare the chemical shifts, multiplicities, and integrations of the signals with a reference spectrum or theoretical values to confirm the structure.[6] Impurities will present as additional peaks in the spectrum. The relative integration of these peaks can be used to estimate the level of impurity.[4]
Mass Spectrometry for Impurity Identification
Objective: To detect and identify potential impurities, especially those present at low levels.
Methodology: Mass spectrometry provides the molecular weight of the compound and its fragments, which can be used to identify unknown impurities.
Caption: Workflow for Mass Spectrometry Analysis.
Detailed Protocol:
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile with a small amount of formic acid).
Instrumentation: Use a mass spectrometer with an electrospray ionization (ESI) source.[6]
Data Acquisition: Acquire the mass spectrum in positive ion mode. The expected molecular ion for the free base (C₆H₁₁N) is [M+H]⁺ at m/z 98.0964.[7]
Data Analysis: Analyze the spectrum for peaks corresponding to potential impurities. Common impurities in amine synthesis can include starting materials, byproducts from side reactions, and residual solvents.[8][9][10]
Conclusion: A Holistic Approach to Purity Assessment
Ensuring the purity of synthesized Cyclohex-2-en-1-amine hydrochloride requires a multi-faceted analytical strategy. While chiral HPLC is indispensable for determining enantiomeric and chemical purity, NMR spectroscopy provides crucial structural confirmation and can quantify impurities. Mass spectrometry offers unparalleled sensitivity for detecting trace impurities. By integrating these techniques, researchers and drug development professionals can be confident in the quality and reliability of their synthesized compounds, leading to more robust and reproducible scientific outcomes.
References
Chemical Society Reviews. (2025, October 20). Advances in chiral analysis: from classical methods to emerging technologies. RSC Publishing.
Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
Google Patents. CN111807968B - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine.
Benchchem. Identifying and minimizing impurities in Bis(2-chloroethyl)amine hydrochloride synthesis.
ACS Publications. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
Lovibond. AMINES METHOD 2.
ResearchGate. (2025, August 9). Synthesis of Enantiomerically Pure Cyclohex-2-en-1-ols: Development of Novel Multicomponent Reactions.
AJC. (2013, July 15).
Google Patents. US5168983A - Process for removing impurities from the mixture of cyclohexanone and cyclohexanol.
HPLC method development for Cyclohex-2-en-1-amine hydrochloride
An In-Depth Comparative Guide to HPLC Method Development for Cyclohex-2-en-1-amine Hydrochloride This guide provides a comprehensive, in-depth exploration of High-Performance Liquid Chromatography (HPLC) method developme...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Guide to HPLC Method Development for Cyclohex-2-en-1-amine Hydrochloride
This guide provides a comprehensive, in-depth exploration of High-Performance Liquid Chromatography (HPLC) method development for Cyclohex-2-en-1-amine hydrochloride. As a small, polar primary amine lacking a strong native chromophore, this compound presents unique analytical challenges. We will dissect these challenges and compare scientifically-grounded strategies to develop robust, reliable, and sensitive analytical methods suitable for purity testing, impurity profiling, and chiral separation in research and drug development settings.
The Analytical Challenge: Understanding Cyclohex-2-en-1-amine
Cyclohex-2-en-1-amine is a chiral primary amine with a low molecular weight (97.16 g/mol for the free base)[1]. Its hydrochloride salt form enhances solubility in aqueous media. The core analytical difficulties arise from three key physicochemical properties:
High Polarity & Low Hydrophobicity: The molecule's small size and primary amine group make it highly polar, leading to poor retention on traditional reversed-phase (RP) columns like C18.[2]
Lack of a UV Chromophore: The structure lacks conjugated double bonds or aromatic rings, resulting in negligible UV absorbance at standard analytical wavelengths (e.g., >220 nm). This makes direct detection with common UV-Vis detectors highly insensitive.[3]
Chirality: The amine is attached to a stereocenter, meaning it exists as two non-superimposable mirror images (enantiomers)[4]. In pharmaceutical development, enantiomers can have vastly different pharmacological and toxicological profiles, making their separation and quantification a regulatory necessity.[5][6]
Addressing these challenges requires a systematic approach, beginning with a strategy to render the molecule detectable and chromatographically tractable. The most effective and widely adopted solution is pre-column derivatization.
Part 1: The Derivatization Imperative: A Comparative Analysis of Reagents
Pre-column derivatization involves reacting the analyte with a reagent to attach a tag that imparts strong UV absorbance or fluorescence, while also increasing its hydrophobicity for better retention in reversed-phase HPLC.[3][7] The choice of reagent is a critical first step that dictates sensitivity, stability, and potential interferences.
Below is a comparison of three common derivatization reagents for primary amines.
Reagent
Reaction Principle
Detection
Key Advantages
Key Disadvantages
o-Phthalaldehyde (OPA)
Reacts with primary amines in the presence of a thiol (e.g., N-acetyl-cysteine) to form a highly fluorescent isoindole derivative.[3][8]
Fluorescence (FLD)
Extremely high sensitivity; Rapid reaction at ambient temperature.[3][8]
Derivatives are often unstable, requiring automated online derivatization or precise timing.[8]
9-fluorenylmethyl chloroformate (FMOC-Cl)
Reacts with the primary amine via nucleophilic substitution to form a stable, UV-active carbamate derivative.[7]
UV, Fluorescence
Forms highly stable derivatives; Strong chromophore and fluorophore; Reagent is well-characterized.[7]
Excess reagent and by-products (e.g., FMOC-OH) can be chromatographically active and must be separated from the analyte peak.
2,4-Dinitrofluorobenzene (DNFB)
Forms a stable dinitrophenyl (DNP) derivative through nucleophilic aromatic substitution.[7][9]
UV
Produces very stable derivatives with strong UV absorbance.[9]
Reaction often requires heating; Can be less sensitive than fluorescence-based methods.
For robust quality control applications where method stability and transferability are paramount, FMOC-Cl offers the best balance of derivative stability and high sensitivity. We will proceed with this reagent as our primary choice for developing an achiral separation method.
Experimental Protocol 1: Derivatization with FMOC-Cl
This protocol outlines the steps for the derivatization of Cyclohex-2-en-1-amine hydrochloride with 9-fluorenylmethyl chloroformate.
Materials:
Cyclohex-2-en-1-amine HCl standard/sample
Borate Buffer (0.1 M, pH 9.0)
Acetonitrile (HPLC Grade)
FMOC-Cl solution (15 mM in Acetonitrile)
Glycine solution (0.1 M in water) to quench the reaction
Procedure:
Sample Preparation: Prepare a 1 mg/mL stock solution of Cyclohex-2-en-1-amine HCl in a 50:50 mixture of Acetonitrile and Water.
Reaction Mixture: In a 1.5 mL autosampler vial, combine:
100 µL of Borate Buffer (pH 9.0)
100 µL of the sample/standard solution
200 µL of the FMOC-Cl solution
Reaction: Vortex the mixture immediately and let it stand at room temperature for 10 minutes.
Quenching: Add 100 µL of the glycine solution to the vial to react with any excess FMOC-Cl. Vortex and let stand for 2 minutes.
Dilution & Analysis: Dilute the final mixture with the mobile phase (e.g., 1:5 with 50:50 Acetonitrile/Water) to a suitable concentration for HPLC injection. Filter through a 0.45 µm syringe filter if necessary.
Part 2: Achiral Separation: Optimizing the Reversed-Phase Method
With a stable, UV-active derivative (FMOC-Cyclohexenylamine), we can now develop a reversed-phase HPLC method. The goal is to achieve a sharp, symmetrical peak for the analyte, well-resolved from the peaks of the excess reagent and by-products.
Caption: A systematic workflow for RP-HPLC method development.
Step 1: Column Chemistry Comparison
The FMOC tag adds significant hydrophobicity and an aromatic ring system. A standard C18 column is the logical starting point, but a Phenyl-Hexyl phase offers the potential for alternative selectivity through π-π interactions with the fluorenyl group.
C18 Column: The workhorse of reversed-phase chromatography, separates primarily based on hydrophobicity. It is expected to provide good retention for the FMOC-derivative.
Phenyl-Hexyl Column: The phenyl rings in the stationary phase can engage in π-π stacking interactions with the aromatic FMOC tag, offering a different separation mechanism that can be advantageous for resolving structurally similar compounds, like the analyte from derivatization by-products.
Step 2: Mobile Phase Optimization
Organic Modifier: Acetonitrile (ACN) is generally preferred over Methanol (MeOH) as it provides lower backpressure and often results in sharper peaks for complex molecules.
Aqueous Phase: Using a buffered aqueous phase is crucial for robust and reproducible chromatography.[10] A phosphate or acetate buffer at a pH between 3 and 6.5 ensures consistent ionization of any residual silanols on the column and provides sharp peaks.[8]
Comparative Data: Achiral Method Performance
The following table presents representative data from the screening of different column and mobile phase combinations for the separation of the FMOC-derivative from the primary FMOC-OH by-product.
Column
Mobile Phase A
Mobile Phase B
Gradient
Analyte RT (min)
By-product RT (min)
Resolution (Rs)
Tailing Factor
C18 (4.6x150mm, 5µm)
0.1% TFA in Water
0.1% TFA in ACN
40-90% B in 15 min
12.5
11.8
1.9
1.3
Phenyl-Hexyl (4.6x150mm, 5µm)
20mM PO₄ Buffer, pH 6.5
ACN
40-90% B in 15 min
14.2
12.9
3.1
1.1
C18 (4.6x150mm, 5µm)
20mM PO₄ Buffer, pH 6.5
MeOH
50-95% B in 15 min
16.8
16.1
1.6
1.5
Part 3: Chiral Separation: Resolving the Enantiomers
For pharmaceutical applications, resolving the enantiomers of Cyclohex-2-en-1-amine is critical. This is almost exclusively achieved using Chiral Stationary Phases (CSPs).[5] Derivatization is not always necessary for chiral separation, as the primary amine itself can interact with the CSP, but a simple derivatization can sometimes improve peak shape and selectivity. The most powerful and versatile CSPs for this type of compound are polysaccharide-based.[11][12]
Caption: A typical screening workflow for chiral method development.
Comparison of Chiral Separation Strategies
The primary modes for chiral separation on polysaccharide CSPs are Normal Phase (NP) and Polar Organic (PO).
Normal Phase (NP): Utilizes non-polar solvents like Hexane or Heptane with a polar alcohol modifier (e.g., Ethanol, Isopropanol). This mode often provides the highest selectivity.
Polar Organic (PO): Uses polar organic solvents like Acetonitrile or Methanol. This mode is simpler to use and often provides faster analysis times.
An acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) is often required to improve the peak shape of amine-containing compounds by suppressing unwanted interactions with the stationary phase.
Experimental Protocol 2: Chiral HPLC Screening
Objective: To find a suitable CSP and mobile phase combination for the baseline separation of Cyclohex-2-en-1-amine enantiomers.
Procedure:
Prepare Sample: Dissolve the racemic Cyclohex-2-en-1-amine HCl in the initial mobile phase to a concentration of ~0.5 mg/mL.
Screening Conditions: Test the sample on the columns listed in the table below using the specified isocratic mobile phases.
Evaluation: Evaluate chromatograms for any sign of peak splitting or separation. The combination that shows the best "hit" will be selected for further optimization.
Comparative Data: Chiral Screening Performance
CSP (e.g., 4.6x250mm, 5µm)
Mobile Phase Mode
Mobile Phase Composition
RT E1 (min)
RT E2 (min)
Resolution (Rs)
Amylose tris(3,5-dimethylphenylcarbamate)
Normal Phase
Hexane/Isopropanol (90:10) + 0.1% DEA
8.5
9.1
1.4
Cellulose tris(3,5-dimethylphenylcarbamate)
Normal Phase
Hexane/Ethanol (85:15) + 0.1% DEA
10.2
11.5
2.1
Amylose tris(3,5-dimethylphenylcarbamate)
Polar Organic
Acetonitrile + 0.1% TFA
5.1
5.1
0.0
Final Summary
The development of a robust HPLC method for a challenging analyte like Cyclohex-2-en-1-amine hydrochloride is a multi-step process that requires a logical, evidence-based approach.
For Achiral Analysis: Direct analysis is impractical due to the lack of a chromophore. Pre-column derivatization with FMOC-Cl provides a stable, UV-active product. Optimal separation is achieved on a Phenyl-Hexyl column using a buffered Acetonitrile/Water gradient, which leverages both hydrophobic and π-π interactions to achieve superior resolution from derivatization by-products.
For Chiral Analysis: Separation of enantiomers is critical and best achieved on a polysaccharide-based Chiral Stationary Phase . A screening approach reveals that a cellulose-based CSP under Normal Phase conditions (Hexane/Ethanol with a basic additive) provides excellent enantioseparation.
This comparative guide equips researchers and drug development professionals with the foundational knowledge and specific protocols to successfully develop and optimize HPLC methods for this and other challenging primary amines.
References
A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. Environmental Science & Technology - ACS Publications. [Link]
HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. LCGC North America. [Link]
HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. SIELC Technologies. [Link]
Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. [Link]
CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki. [Link]
Development and validation of a simple and sensitive HPLC method for the determination of liquid form of therapeutic substances. ResearchGate. [Link]
Comparative Guide: Biological Activity Screening of Cyclohex-2-en-1-amine Analogs
The Biological Activity Screening of Cyclohex-2-en-1-amine Hydrochloride Analogs guide follows below. This document is structured as an advanced technical protocol for medicinal chemists and pharmacologists, focusing on...
Author: BenchChem Technical Support Team. Date: February 2026
The Biological Activity Screening of Cyclohex-2-en-1-amine Hydrochloride Analogs guide follows below. This document is structured as an advanced technical protocol for medicinal chemists and pharmacologists, focusing on the three most validated therapeutic targets for this scaffold: NMDA Receptor Antagonism (CNS) , Influenza M2 Channel Blockade (Antiviral) , and Broad-Spectrum Antimicrobial Activity .[1]
Executive Summary: The Pharmacophore
The cyclohex-2-en-1-amine core serves as a versatile, chiral "privileged scaffold" in drug discovery. Its biological activity is dictated by its ability to mimic the hydrophobic, cationic pharmacophore found in adamantane-based drugs (Amantadine, Memantine) while offering distinct solubility and metabolic profiles due to the allylic double bond.[1]
Key Therapeutic Potentials:
CNS (Neuroprotection): Uncompetitive NMDA receptor antagonists (similar to Memantine).[2]
Before screening, categorize your library based on the substitution pattern.[1] The biological activity diverges sharply based on the N-substitution and ring functionalization.
Structural Class
Target Profile
Key Mechanism
Benchmark Control
Class A: Bulky N-alkyl/aryl (e.g., adamantyl, diphenylethyl)
NMDA Receptor
Channel Pore Blocker
Memantine / MK-801
Class B: Hydrophobic Cage Mimics (Spiro/Bicyclic)
Influenza M2
Proton Channel Occlusion
Amantadine / Rimantadine
Class C: Lipophilic Cationic Chains (N-dodecyl, N-benzyl)
Small cyclic amines act as uncompetitive, voltage-dependent antagonists of the N-methyl-D-aspartate (NMDA) receptor.[3][4] They bind deep within the ion channel pore (Mg²⁺ site) only when the channel is open, preventing excitotoxicity without blocking physiological transmission.
Primary Screen: [³H]-MK-801 Displacement Binding
Objective: Determine affinity (
) for the channel pore.
Source: Rat cortical membranes or HEK293 cells expressing NR1/NR2B.
The cyclohexenylamine core can fit into the M2 tetrameric pore. The allylic double bond provides a handle for "scaffold hopping" to target mutant channels (e.g., S31N, V27A) where adamantane fails.[1]
Functional Screen: TEVC in Xenopus Oocytes
Objective: Measure inhibition of proton current (
) in Wild-Type (WT) and Mutant channels.
Controls: Amantadine (100 µM) - blocks WT, inactive against S31N.[1]
Protocol:
Inject Xenopus laevis oocytes with cRNA encoding Influenza A M2 protein (WT, S31N, or V27A).[1]
Incubate 48–72h at 18°C.
Two-Electrode Voltage Clamp (TEVC):
Bath solution: pH 7.4 (Barfield) initially.
Activation: Switch to pH 5.5 buffer to activate the proton channel.
Inhibition: Apply test compound (100 µM screening dose) at pH 5.5.
Quantification: Calculate % inhibition of steady-state current.
Hit Selection: Compounds showing >50% inhibition at 100 µM proceed to
determination (dose-response 0.1 – 100 µM).
Secondary Screen: Viral Plaque Reduction Assay
Objective: Confirm antiviral efficacy in cell culture (MDCK cells).
Virus: Influenza A/WSN/33 (H1N1) or specific resistant strains.
Readout: Reduction in plaque number/size compared to vehicle control.
Prepare 2-fold serial dilutions of analogs in cation-adjusted Mueller-Hinton broth.
Inoculate with
CFU/mL.
Incubate at 37°C for 18–24h.
Endpoint: Lowest concentration with no visible growth (MIC).
Mammalian Cytotoxicity (MTT Assay)
Objective: Determine Selectivity Index (
).
Cell Lines: HEK293 (Kidney, normal), HeLa (Cervical cancer), HepG2 (Liver).[1]
Protocol:
Seed cells in 96-well plates.
Treat with analogs (0.1 – 100 µM) for 48h.
Add MTT reagent; measure absorbance of formazan crystals.
Interpretation: High cytotoxicity (
µM) suggests the compound acts as a general membrane disruptor (detergent-like) rather than a specific target inhibitor.
Data Visualization & Logic Maps
Mechanism of Action: Channel Blockade
The diagram below illustrates the shared mechanism for NMDA and M2 inhibition, where the protonated amine binds within the channel pore, stabilized by hydrophobic interactions with the channel walls.
Caption: Dual-target mechanism showing how the cationic amine pharmacophore blocks ion flux in both NMDA (neuro) and M2 (viral) channels.
Screening Workflow
This flowchart guides the decision-making process based on primary screen results.
Caption: Decision tree for triaging cyclohex-2-en-1-amine analogs into specific therapeutic pipelines.
Comparative Performance Data
The following table aggregates typical potency ranges for cyclohexenylamine derivatives compared to standard of care (SoC) drugs.
Target
Metric
Cyclohexenylamine Analog Range*
Standard Drug (SoC)
SoC Value
Notes
NMDA Receptor
(Binding)
1.3 – 50 µM
Memantine
~1.0 µM
Analogs often show better voltage-dependency than MK-801.
Influenza M2 (WT)
(TEVC)
5.0 – 25 µM
Amantadine
16.0 µM
Some analogs retain activity against V27A mutants where Amantadine fails.
Influenza M2 (S31N)
(TEVC)
> 100 µM (Typically Inactive)
Rimantadine
Resistant
S31N remains the hardest target for this scaffold class.
S. aureus
MIC
4 – 64 µg/mL
Ciprofloxacin
0.1 – 1.0 µg/mL
Activity is generally lower than fluoroquinolones but effective against some resistant strains.
Cytotoxicity
10 – 100 µM
Doxorubicin
< 1.0 µM
Low cytotoxicity is desired for CNS/Viral targets; high is desired for Oncology.
*Data ranges derived from aggregated structure-activity relationship (SAR) studies of amino-alkyl-cyclohexanes and polycyclic amines.
References
NMDA Receptor Antagonism:
Parsons, C. G., et al.[1][4][5] "Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization."[3] Neuropharmacology, 1999.[1]
Influenza M2 Channel Inhibition:
Rey-Carrizo, M., et al.[1][6] "Easily Accessible Polycyclic Amines that Inhibit the Wild-Type and Amantadine-Resistant Mutants of the M2 Channel of Influenza A Virus." Journal of Medicinal Chemistry, 2014.[1]
Antimicrobial Activity:
Sharma, S., et al.[1][7] "Synthesis, antimicrobial activity and structure-activity relationship study of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives." European Journal of Medicinal Chemistry, 2011.[1]
Cytotoxicity & Synthesis:
Gu, P., et al.[1][8] "Synthesis and biological evaluation of a series of new cyclohexenyl nucleosides." Nucleosides, Nucleotides & Nucleic Acids, 2003.[1]
General Pharmacology:
Lunn, G.[1][9] "2-Cyclohexen-1-amine." PubChem Compound Summary, National Center for Biotechnology Information, 2025.[1]
Strategic Selection of Allylic Amine Building Blocks: Alternatives to Cyclohex-2-en-1-amine Hydrochloride
[1] Executive Summary Cyclohex-2-en-1-amine hydrochloride is a pivotal building block in the synthesis of alkaloids, chiral ligands, and bioactive pharmaceutical ingredients (APIs).[1] Its allylic amine motif provides a...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Cyclohex-2-en-1-amine hydrochloride is a pivotal building block in the synthesis of alkaloids, chiral ligands, and bioactive pharmaceutical ingredients (APIs).[1] Its allylic amine motif provides a unique handle for further functionalization (e.g., via Tsuji-Trost reactions) and a semi-rigid conformation intermediate between planar aromatics and flexible cyclohexanes.
However, its utility is often hampered by high cost (>$100/g for enantiopure forms), hygroscopicity , and oxidative instability of the free base. This guide evaluates three classes of alternatives:
Structural Analogs: For cost-reduction in early-phase SAR (Structure-Activity Relationship) studies.
Bioisosteres: For optimizing physicochemical properties (LogP, metabolic stability).
Process Alternatives (Synthetic Equivalents): In situ generation methods to bypass the procurement of the unstable salt.
Part 1: The Benchmark – Cyclohex-2-en-1-amine HCl[1]
Before selecting an alternative, one must understand the critical features of the parent molecule to determine which properties must be preserved and which can be sacrificed.
Best For: Early-stage SAR, cost reduction, and reactions requiring higher nucleophilicity.
Mechanism of Substitution: Replacing the cyclohexenyl ring with a cyclohexyl ring removes the double bond, eliminating allylic strain and pi-electron density.
Performance Trade-off:
Pros: Extremely cheap, stable, and commercially available in bulk.
Cons: Loss of the "half-chair" geometry; higher basicity (pKa 10.[1]6) may require adjusting coupling conditions (e.g., less base needed in amide couplings).
Data Point: In nucleophilic substitutions (SN2), cyclohexylamine reacts approximately 2-5x faster than cyclohex-2-en-1-amine due to the lack of electron-withdrawing alkene induction, though steric bulk is slightly higher in the chair conformation.[1]
The Bioisostere: 1,2,3,6-Tetrahydropyridines
Best For: Medicinal chemistry optimization (solubility and metabolic stability).
Mechanism of Substitution: Replacing the C4 or C5 methylene of the cyclohexene ring with a nitrogen atom.
Performance Trade-off:
Pros: Lowers LogP (increases water solubility). The nitrogen lone pair can offer an additional hydrogen bond acceptor site.[1][2][3]
Cons: Synthetic complexity.[1] Requires protecting group strategies (e.g., N-Boc-1,2,3,6-tetrahydropyridine-4-amine).[1]
The Synthetic Bypass: In Situ Generation (Overman Rearrangement)
Best For: Accessing enantiopure Cyclohex-2-en-1-amine without paying the high commercial premium.[1]
Concept: Instead of buying the unstable amine salt, researchers synthesize it from the stable, inexpensive Cyclohex-2-en-1-ol via the [3,3]-sigmatropic rearrangement of trichloroacetimidates.[1]
Key Advantage: This method allows for the introduction of chirality using chiral Pd(II) or Co(II) catalysts (COP-Cl), delivering enantiomeric excesses (ee) >95%.
Part 3: Experimental Protocol – The "Make vs. Buy" Solution
Methodology: Synthesis of Enantiopure Cyclohex-2-en-1-amine via Overman Rearrangement.[1]
Rationale: This protocol bypasses the need to purchase the expensive HCl salt and allows for the installation of specific chirality.
Add DBU (catalytic) followed by dropwise addition of Trichloroacetonitrile.
Stir for 2 hours. The alcohol attacks the nitrile to form the Allylic Trichloroacetimidate .
Checkpoint: Monitor TLC (Hexane/EtOAc 4:1).[1] The imidate is less polar than the alcohol.
Filter through a short pad of neutral alumina to remove DBU (acid sensitivity of imidate). Concentrate in vacuo.
Rearrangement (The Key Step):
Dissolve the crude imidate in Toluene (0.1 M).
Option A (Racemic): Heat to reflux (110°C) for 4-12 hours.
Option B (Chiral): Add chiral Pd(II) catalyst (e.g., COP-Cl) and stir at RT for 24h.
Mechanism:[1][4][5] The oxygen-to-nitrogen [3,3]-shift occurs, transposing the double bond and installing the nitrogen at the allylic position.[1]
Hydrolysis to Free Amine:
Treat the resulting trichloroacetamide with 6N NaOH/EtOH (1:1) at 80°C for 6 hours.
Extract with DCM.[1] The organic layer contains the free Cyclohex-2-en-1-amine .[1]
Salt Formation:[1] Add 1M HCl in ether to precipitate the stable Hydrochloride salt if storage is required.[1]
Part 4: Decision Matrix & Visualization
Decision Tree for Reagent Selection
Use this logic flow to determine the appropriate alternative for your specific application.
Figure 1: Strategic decision tree for selecting allylic amine alternatives based on chirality and structural requirements.
Comparative Data Summary
Reagent
Cost Efficiency
Stability
Basicity (pKa)
Structural Rigidity
Cyclohex-2-en-1-amine HCl
Low ($)
Low (Oxidation prone)
~9.5
Medium (Half-Chair)
Cyclohexylamine
High ($)
High
10.6
Low (Chair, flexible)
Aniline
High ($)
High
4.6
High (Planar)
Overman Product (In-situ)
Medium ()
Medium
~9.5
Medium
References
Overman Rearrangement Mechanism & Applications
Overman, L. E. (1976). "Thermal and mercuric ion catalyzed [3,3]-sigmatropic rearrangement of allylic trichloroacetimidates. 1,3-Transposition of alcohol and amine functions."[1][4] Journal of the American Chemical Society, 98(10), 2901–2910.
Nucleophilicity Trends of Amines
Mayr, H., et al. (2018). "Nucleophilicity Parameters for Amines." Master Organic Chemistry.
Bioisosteres in Drug Design
Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529–2591.
